4-Bromo-2-methoxyquinoline

• CAS: 146564-16-1

Core Science & Biosynthesis

4-Bromo-2-methoxyquinoline: A Technical Guide for Advanced Chemical Synthesis and Drug Discovery

This guide provides an in-depth technical overview of 4-Bromo-2-methoxyquinoline, a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. While direct literature on this specific isomer is emerging, this document synthesizes established principles of quinoline chemistry to present its core characteristics, a robust synthetic strategy, and its vast potential as a versatile chemical intermediate. We will delve into the causality behind experimental choices, providing field-proven insights for professionals in drug development.

Strategic Importance and Physicochemical Profile

The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The introduction of a bromine atom and a methoxy group onto this scaffold, as in 4-Bromo-2-methoxyquinoline, imparts a unique combination of reactivity and electronic properties, making it a highly valuable building block.

The bromine atom at the C4 position serves as a versatile synthetic handle. It is amenable to a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) and nucleophilic aromatic substitution (SNAr) reactions, allowing for the facile introduction of diverse functional groups.[2][3] The methoxy group at the C2 position, an electron-donating group, modulates the electron density of the quinoline ring system, which can influence the molecule's binding affinity to biological targets and its metabolic stability. This strategic placement of functional groups makes 4-Bromo-2-methoxyquinoline a compelling starting point for the synthesis of novel bioactive molecules.

Table 1: Predicted Physicochemical Properties of 4-Bromo-2-methoxyquinoline

Property	Predicted Value	Unit	Notes
Molecular Formula	C₁₀H₈BrNO	-	-
Molecular Weight	238.08	g/mol	-
XLogP3	2.9	-	Predicted octanol-water partition coefficient, indicating good lipid solubility.
Hydrogen Bond Donors	0	-	Lacks N-H or O-H groups for hydrogen bonding donation.
Hydrogen Bond Acceptors	2	-	The quinoline nitrogen and methoxy oxygen can act as acceptors.
Rotatable Bond Count	1	-	Limited conformational flexibility due to the rigid bicyclic system.
Boiling Point	~320-340	°C	Estimated based on related quinoline structures.
Melting Point	~70-90	°C	Estimated; likely a solid at room temperature.

Note: These properties are predicted using computational models and should be confirmed experimentally.

Proposed Synthetic Pathway: A Self-Validating Protocol

Caption: Proposed synthetic pathway for 4-Bromo-2-methoxyquinoline.

Experimental Protocol: Synthesis of 4-Bromo-2-methoxyquinoline

This protocol is designed as a self-validating system. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), and the final product can be purified and characterized using standard laboratory techniques.

Materials:

• 2-Methoxyquinolin-4-ol

• Phosphorus oxybromide (POBr₃) or Phosphorus tribromide (PBr₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 2-methoxyquinolin-4-ol (1.0 eq).

• Reagent Addition: Add phosphorus oxybromide (POBr₃) (1.5 - 2.0 eq) portion-wise at 0 °C. Causality: POBr₃ is a powerful brominating agent for converting hydroxyl groups on heteroaromatic rings to bromides. The reaction is exothermic and requires careful addition. Add a catalytic amount of anhydrous DMF (0.1 eq). Causality: DMF catalyzes the reaction by forming a Vilsmeier-Haack type intermediate with POBr₃, which is a more reactive halogenating agent.

• Reaction: Heat the reaction mixture to 100-120 °C and stir vigorously for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates reaction progression.

• Workup: Upon completion, cool the reaction mixture to room temperature. Carefully pour the mixture onto crushed ice with stirring. Causality: This step quenches the excess POBr₃. Neutralize the acidic solution by the slow addition of a saturated NaHCO₃ solution until the pH is ~7-8.

• Extraction: Extract the aqueous layer with dichloromethane (3 x volume). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the residue by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield 4-Bromo-2-methoxyquinoline as a solid.

• Characterization: The structure of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Key Reactions and Synthetic Utility

The synthetic value of 4-Bromo-2-methoxyquinoline lies in the reactivity of the C4-Br bond. This position is activated towards both nucleophilic substitution and metal-catalyzed cross-coupling reactions.

A. Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the quinoline nitrogen atom facilitates the attack of nucleophiles at the C4 position. This allows for the displacement of the bromide with a variety of nucleophiles.

Caption: Key nucleophilic substitution reactions of 4-Bromo-2-methoxyquinoline.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction is a powerful method for forming C-N bonds, allowing the coupling of a wide range of primary and secondary amines to the C4 position.[3]

• Ullmann Condensation: A copper-catalyzed reaction that enables the formation of C-O bonds with various alcohols and phenols.[2]

• Thiolation: Reaction with thiols in the presence of a base provides access to 4-thio-substituted quinolines.

B. Palladium-Catalyzed Cross-Coupling Reactions

The C4-Br bond is an excellent substrate for numerous palladium-catalyzed cross-coupling reactions, enabling the formation of C-C, C-N, and C-O bonds.

Caption: Palladium-catalyzed cross-coupling reactions of 4-Bromo-2-methoxyquinoline.

• Suzuki Coupling: Reaction with boronic acids or esters to introduce aryl or vinyl substituents.

• Sonogashira Coupling: Coupling with terminal alkynes to form C-C triple bonds.

• Cyanation: Introduction of a nitrile group, which is a versatile functional group that can be further transformed into amines, carboxylic acids, or amides.

Applications in Drug Discovery and Development

While 4-Bromo-2-methoxyquinoline itself is a building block, its derivatives have significant potential in various therapeutic areas, drawing from the established bioactivity of the quinoline core.

• Oncology: Many quinoline derivatives are potent kinase inhibitors. For instance, Bosutinib, a dual Src/Abl kinase inhibitor, features a substituted methoxyquinoline core.[2] The ability to functionalize the C4 position of 4-Bromo-2-methoxyquinoline allows for the systematic exploration of the pharmacophore space around the quinoline scaffold to develop novel anticancer agents.

• Infectious Diseases: The quinoline ring is the basis for several antimalarial drugs (e.g., chloroquine). The introduction of diverse substituents at the C4 position could lead to the discovery of new agents against malaria, tuberculosis, or other microbial infections.

• Neuroscience: Compounds with a quinoline core have been investigated for their activity on various receptors in the central nervous system. The derivatization of 4-Bromo-2-methoxyquinoline could yield novel ligands for receptors implicated in neurodegenerative diseases or psychiatric disorders.

Conclusion

4-Bromo-2-methoxyquinoline represents a strategically important, yet underexplored, chemical entity. Its value lies not in its intrinsic biological activity, but in its immense potential as a versatile intermediate. The presence of two distinct functional handles—a reactive bromine atom at C4 and a modulating methoxy group at C2—provides a robust platform for the generation of diverse chemical libraries. The synthetic and reaction protocols outlined in this guide, grounded in established chemical principles, offer a clear and reliable pathway for researchers and drug development professionals to harness the synthetic power of this compound. As the quest for novel therapeutics continues, the strategic application of such well-designed building blocks will be paramount in accelerating the discovery of next-generation medicines.

References

• PubChem. 4-Bromo-2-methoxyphenol. National Center for Biotechnology Information. [Link]

• Çakmak, G., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Polycyclic Aromatic Compounds. [Link]

• Cheméo. (2021). Chemical Properties of 4-Bromo-2-methylphenol (CAS 2362-12-1). [Link]

• Lin, Y.-C., et al. (2018). 2-Bromo-4'-methoxychalcone and 2-Iodo-4'-methoxychalcone Prevent Progression of Hyperglycemia and Obesity via 5'-Adenosine-Monophosphate-Activated Protein Kinase in Diet-Induced Obese Mice. International Journal of Molecular Sciences, 19(9), 2763. [Link]

• PubChem. 3-Benzyl-6-bromo-2-methoxyquinoline. National Center for Biotechnology Information. [Link]

• Google Patents. CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline.

• El-Faham, A., et al. (2023). BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation. RSC Advances, 13(38), 26735–26744. [Link]

• ResearchGate. Supplementary Materials (Spectral Data and NMR Spectra of Compounds). [Link]

• Google Patents.

Sources

• 1. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to 4-Bromo-2-methoxyquinoline: Structure, Properties, and Synthetic Utility

For the Attention of Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: This document provides a comprehensive technical overview of 4-Bromo-2-methoxyquinoline. It is important to note that this specific isomer is a specialized research chemical with limited direct characterization in publicly accessible literature. Consequently, this guide has been meticulously compiled by integrating foundational chemical principles with empirical data from closely related structural analogues and isomers. This approach provides a robust, albeit partially predictive, profile of the molecule's properties and potential applications, empowering researchers with a strong starting point for its use in novel synthetic endeavors.

Molecular Identity and Core Structure

4-Bromo-2-methoxyquinoline is a halogenated, heterocyclic aromatic compound. Its structure is built upon a quinoline scaffold, which is a cornerstone motif in medicinal chemistry. The strategic placement of a bromine atom at the 4-position and a methoxy group at the 2-position imparts specific reactivity and physicochemical properties that make it a valuable intermediate in organic synthesis.

• IUPAC Name: 4-Bromo-2-methoxyquinoline

• Molecular Formula: C₁₀H₈BrNO

• Molecular Weight: 238.08 g/mol

• CAS Number: A specific CAS number for this isomer is not readily found in major chemical databases. For context, the related isomer, 4-bromo-6-methoxyquinoline, is registered under CAS number 42881-66-3[1].

Structural Representation

The molecule consists of a bicyclic system where a benzene ring is fused to a pyridine ring. The electron-donating methoxy group at the C2 position and the electron-withdrawing but synthetically versatile bromine atom at the C4 position create a unique electronic landscape that dictates its chemical behavior.

Caption: Plausible synthetic route via SNAr reaction.

Core Reactivity and Synthetic Utility

The true value of 4-Bromo-2-methoxyquinoline for a synthetic chemist lies in its capacity for functionalization, primarily through palladium-catalyzed cross-coupling reactions at the C4 position.

• The C-Br Bond as a Synthetic Handle: The bromine atom at the 4-position is primed for a variety of transformations, allowing for the introduction of new carbon-carbon and carbon-heteroatom bonds. This is a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures.[2]

  • Suzuki Coupling: Reaction with boronic acids or esters to form new C-C bonds, introducing aryl or alkyl groups.

  • Heck Coupling: Reaction with alkenes to form substituted alkenes.

  • Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

  • Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, crucial for many pharmaceutical compounds.

The electron-donating methoxy group at the C2 position can influence the reactivity of the quinoline ring system, potentially affecting the rates and regioselectivity of further electrophilic aromatic substitution reactions, should they be attempted.

Potential Applications in Research and Drug Discovery

The bromo-methoxy-quinoline scaffold is a privileged structure in medicinal chemistry. While direct biological activity data for 4-Bromo-2-methoxyquinoline is scarce, its value as a synthetic intermediate is clear.

• Versatile Building Block: This molecule serves as an excellent starting point for generating libraries of novel quinoline derivatives for screening. The ability to easily modify the 4-position allows for systematic exploration of the structure-activity relationship (SAR) of a lead compound.

• Precursor to Bioactive Molecules: The quinoline core is central to numerous pharmaceuticals. For example, intermediates with a similar substitution pattern are used in the synthesis of potent tyrosine kinase inhibitors like Bosutinib, which is used to treat chronic myeloid leukemia.[2][3] Furthermore, related bromo-methoxy-quinoline structures appear as impurities or intermediates in the synthesis of complex drugs like the anti-tuberculosis agent Bedaquiline.[4][5] This underscores the industrial and pharmaceutical relevance of this chemical class.

Expected Spectroscopic Characterization

For any researcher working with this compound, spectroscopic analysis is key for structural confirmation. The following are the expected spectral signatures:

• ¹H NMR: The spectrum should show distinct signals for the aromatic protons on the quinoline ring, with chemical shifts and coupling constants characteristic of the substitution pattern. A sharp singlet corresponding to the three methoxy protons (O-CH₃) would be expected in the 3.9-4.1 ppm region.

• ¹³C NMR: The spectrum should display 10 distinct signals for the ten carbon atoms of the quinoline core and the methoxy group. The carbon bearing the bromine (C4) and the carbon attached to the methoxy group (C2) would have characteristic chemical shifts.

• Mass Spectrometry (MS): The mass spectrum is particularly diagnostic. It will exhibit a characteristic isotopic pattern for a monobrominated compound. Two major peaks for the molecular ion, [M]⁺ and [M+2]⁺, will be observed in an approximate 1:1 intensity ratio due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes. This pattern provides unambiguous confirmation of the presence of a single bromine atom. Similar isotopic patterns are observed in the mass spectra of related brominated compounds.[6]

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 4-Bromo-2-methoxyquinoline is not widely available. Therefore, it must be handled with the precautions appropriate for a novel research chemical of its class. The hazard profile can be inferred from structurally similar compounds.

• GHS Hazard Information (Inferred):

  • Based on 4-bromo-2-methoxyphenol, it may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[6]

  • Based on 4-bromo-6-methoxyquinoline, it may be harmful if swallowed (H302) and cause serious eye damage (H318).[1]

• Recommended Precautions:

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles with side shields, and a lab coat.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

References

• PubChem. (n.d.). 3-Benzyl-6-bromo-2-methoxyquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-2-methoxyphenol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-6-methoxyquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline.

Sources

• 1. 4-Bromo-6-methoxyquinoline | C10H8BrNO | CID 11160747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. What is 4-Bromo-2-methoxyphenol?_Chemicalbook [chemicalbook.com]
• 4. 3-benzyl-6-bromo-2-methoxyquinoline | 654655-69-3 [chemicalbook.com]
• 5. 3-Benzyl-6-bromo-2-methoxyquinoline | C17H14BrNO | CID 11667032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Bromo-2-methoxyphenol | C7H7BrO2 | CID 262234 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Bromo-2-methoxyquinoline and Its Isomers for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinolines are a class of heterocyclic aromatic organic compounds that form the backbone of many synthetic compounds with a broad range of biological activities. Their derivatives are integral to the development of therapeutics, particularly in the fields of oncology and infectious diseases. The strategic placement of various functional groups on the quinoline scaffold allows for the fine-tuning of their pharmacological properties. Among these, halogenated and methoxy-substituted quinolines are of significant interest due to their prevalence in bioactive molecules.

This technical guide focuses on 4-Bromo-2-methoxyquinoline, a specific, though less-documented, derivative. Due to the limited availability of direct experimental data for this exact isomer, this guide will also draw upon the well-characterized properties and synthesis of its close isomers, such as 4-Bromo-6-methoxyquinoline, to provide a comprehensive and scientifically grounded resource. The principles and methodologies discussed herein are designed to be broadly applicable for researchers working with substituted quinolines.

Physicochemical Properties and Identification

Property	4-Bromo-2-methoxyquinoline (Predicted)	4-Bromo-6-methoxyquinoline[1]
CAS Number	Not available	42881-66-3
Molecular Formula	C₁₀H₈BrNO	C₁₀H₈BrNO
Molecular Weight	238.08 g/mol	238.08 g/mol
IUPAC Name	4-bromo-2-methoxyquinoline	4-bromo-6-methoxyquinoline
Appearance	Predicted to be a solid	Off-white to yellow solid
Solubility	Predicted to be soluble in organic solvents	Soluble in organic solvents

Synthesis of 4-Bromo-2-methoxyquinoline: A Proposed Pathway

The synthesis of 4-Bromo-2-methoxyquinoline can be approached through a multi-step process, leveraging established methodologies for the preparation of substituted quinolines. A plausible and efficient synthetic route starts from a readily available precursor and involves sequential halogenation and methoxylation steps.

Proposed Synthetic Pathway

A logical approach to synthesize 4-Bromo-2-methoxyquinoline involves the initial synthesis of a 4-bromo-2-chloroquinoline intermediate, followed by a nucleophilic substitution to introduce the methoxy group.

Caption: Proposed synthesis of 4-Bromo-2-methoxyquinoline.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a theoretical pathway based on established chemical principles for quinoline synthesis.

Step 1: Synthesis of 4-Bromo-2-methoxyquinoline from 2-Methoxy-4-quinolone

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place 2-methoxy-4-quinolone (1 equivalent).

• Reagent Addition: Add phosphorus oxybromide (POBr₃) (1.5 equivalents) dropwise to the flask at room temperature with stirring.

• Reaction: After the addition is complete, heat the mixture to reflux (approximately 100-110 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralization: Neutralize the acidic solution with a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is approximately 7-8.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 4-Bromo-2-methoxyquinoline by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Applications in Drug Discovery and Development

Bromo-methoxyquinoline derivatives are valuable scaffolds in medicinal chemistry due to their ability to serve as precursors for more complex molecules through cross-coupling reactions. The bromine atom provides a reactive handle for introducing various substituents at the 4-position, which is often crucial for biological activity.

Role as a Key Intermediate

Substituted quinolines are known to possess a wide range of pharmacological activities, including anticancer, antimalarial, and antibacterial properties. The 4-position of the quinoline ring is a key site for modification to modulate the activity of kinase inhibitors. For instance, the core structure of Bosutinib, a tyrosine kinase inhibitor used in cancer therapy, features a substituted quinoline. While not a direct precursor, 4-Bromo-2-methoxyquinoline represents a valuable building block for the synthesis of novel kinase inhibitors.

Potential as Topoisomerase I Inhibitors

Recent studies have shown that 4-alkoxy-2-arylquinolines can act as potent topoisomerase I (TOP1) inhibitors with significant in vitro anticancer activity.[2] Topoisomerase I is a crucial enzyme involved in DNA replication and transcription, making it an important target for cancer chemotherapy. The general structure of these inhibitors suggests that a compound like 4-Bromo-2-methoxyquinoline could be a valuable starting material for the synthesis of novel TOP1 inhibitors. The bromine at the C4 position can be replaced with various aryl groups through Suzuki or Stille coupling to generate a library of compounds for screening.

Caption: Inhibition of Topoisomerase I by 4-alkoxy-2-arylquinolines.

Safety and Handling

As with any halogenated organic compound, 4-Bromo-2-methoxyquinoline and its isomers should be handled with appropriate safety precautions.

• Hazard Statements: Based on data for related compounds, it is likely to be harmful if swallowed and may cause skin and eye irritation.[1][3]

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Handle in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.

  • Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Store in a cool, dry, and well-ventilated place away from incompatible materials.

Conclusion

4-Bromo-2-methoxyquinoline, while not extensively documented, represents a potentially valuable building block in synthetic and medicinal chemistry. By understanding the established synthesis routes and biological activities of its isomers and related quinoline derivatives, researchers can effectively utilize this compound and its analogs to develop novel therapeutics. The versatility of the bromo-methoxyquinoline scaffold ensures its continued importance in the quest for new and effective treatments for a range of diseases.

References

• PubChem. 6-Bromo-2-methoxyquinoline. National Center for Biotechnology Information. [Link]

• PubChem. 4-Bromo-6-methoxyquinoline. National Center for Biotechnology Information. [Link]

• El-Sayed, M. A. A., et al. (2021). Discovery of 4-alkoxy-2-aryl-6,7-dimethoxyquinolines as a new class of topoisomerase I inhibitors endowed with potent in vitro anticancer activity. European Journal of Medicinal Chemistry, 215, 113261. [Link]

Sources

• 1. 4-Bromo-6-methoxyquinoline | C10H8BrNO | CID 11160747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery of 4-alkoxy-2-aryl-6,7-dimethoxyquinolines as a new class of topoisomerase I inhibitors endowed with potent in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6-Bromo-2-methoxyquinoline | C10H8BrNO | CID 10657538 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction: The Enduring Significance of the Quinoline Scaffold

An In-depth Technical Guide to 4-Bromo-2-methoxyquinoline as a Synthetic Building Block

The quinoline ring system, a bicyclic aromatic heterocycle, stands as a cornerstone in the fields of medicinal chemistry and materials science.[1][2] Its rigid structure and ability to engage in various intermolecular interactions have made it a privileged scaffold in numerous FDA-approved drugs and biologically active natural products.[2] The functionalization of the quinoline core is a key strategy for modulating the pharmacological profile of these molecules, and in this context, halo-substituted quinolines have emerged as exceptionally versatile intermediates.[1][3] Among these, 4-Bromo-2-methoxyquinoline offers a unique combination of reactive sites, enabling the strategic and efficient construction of complex molecular architectures. This guide provides a comprehensive overview of the synthesis, reactivity, and application of 4-Bromo-2-methoxyquinoline, highlighting its pivotal role as a synthetic building block for researchers, scientists, and drug development professionals.

Physicochemical Properties and Reactivity Profile

4-Bromo-2-methoxyquinoline is a crystalline solid at room temperature. Its structure is characterized by a bromine atom at the C4 position and a methoxy group at the C2 position of the quinoline ring. This specific substitution pattern dictates its chemical reactivity. The electron-withdrawing nature of the bromine atom and the quinoline nitrogen makes the C4 position susceptible to nucleophilic attack and, more importantly, highly reactive in transition metal-catalyzed cross-coupling reactions. The methoxy group at the C2 position, being an electron-donating group, can influence the overall electron density of the ring system and may play a role in directing certain reactions.

Property	Value
Molecular Formula	C₁₀H₈BrNO
Molecular Weight	238.08 g/mol
Appearance	Off-white to pale yellow crystalline solid
CAS Number	654655-69-3

Spectroscopic data for a related compound, 4-Bromo-2-methoxyaniline, can be found for reference.

Synthetic Strategies for 4-Bromo-2-methoxyquinoline

The synthesis of 4-Bromo-2-methoxyquinoline can be achieved through various established methods for quinoline synthesis, followed by functionalization. A common approach involves the cyclization of appropriately substituted anilines and a three-carbon unit, followed by bromination and methoxylation. For instance, a substituted aniline can undergo a Combes, Doebner-von Miller, or Friedländer annulation to form the quinoline core.[4][5] Subsequent selective bromination at the C4 position and nucleophilic substitution of a suitable leaving group at the C2 position with methoxide affords the desired product.[6]

Core Synthetic Applications: A Gateway to Molecular Diversity

The synthetic utility of 4-Bromo-2-methoxyquinoline primarily lies in its ability to participate in a wide array of palladium-catalyzed cross-coupling reactions. The carbon-bromine bond at the C4 position serves as a versatile handle for the introduction of various substituents, enabling the rapid construction of diverse molecular libraries.

Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of C-C bonds, typically between an organohalide and an organoboron compound, catalyzed by a palladium complex.[7][8] 4-Bromo-2-methoxyquinoline is an excellent substrate for this reaction, allowing for the introduction of aryl, heteroaryl, and alkyl groups at the C4 position.[9] The reaction generally proceeds with high yields and tolerates a broad range of functional groups.[8]

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organic group from the boron reagent to the palladium center, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[7]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction: Olefin Functionalization

The Heck reaction provides a means to form C-C bonds between aryl or vinyl halides and alkenes.[10][11][12] 4-Bromo-2-methoxyquinoline can be effectively coupled with a variety of alkenes using a palladium catalyst and a base, leading to the formation of 4-substituted-alkenyl-2-methoxyquinolines.[13] This reaction is highly valuable for the synthesis of complex natural products and pharmaceuticals.[12][14] The mechanism involves the oxidative addition of the aryl halide to palladium, migratory insertion of the olefin, and subsequent β-hydride elimination.[14]

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds between aryl halides and amines. This reaction is of paramount importance in medicinal chemistry, as the aniline and related moieties are present in a vast number of bioactive molecules. 4-Bromo-2-methoxyquinoline can be coupled with a wide range of primary and secondary amines, providing access to a diverse array of 4-amino-2-methoxyquinoline derivatives.

Applications in Drug Discovery

The functionalized quinoline scaffold derived from 4-Bromo-2-methoxyquinoline is a recurring motif in a variety of therapeutic agents.[2]

Kinase Inhibitors

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, particularly cancer.[15] The quinoline scaffold is a well-established pharmacophore in the design of kinase inhibitors.[16] For example, 4-anilinoquinolines have been identified as potent inhibitors of cyclin G associated kinase (GAK).[16] The synthesis of such compounds often relies on the coupling of a substituted aniline with a 4-haloquinoline intermediate, a transformation for which 4-Bromo-2-methoxyquinoline is an ideal starting material. Bosutinib, a tyrosine kinase inhibitor used to treat chronic myeloid leukemia, features a substituted quinoline core, and its synthesis can involve intermediates derived from related bromo-methoxy-phenols.[17][18]

Sources

• 1. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iipseries.org [iipseries.org]
• 5. tandfonline.com [tandfonline.com]
• 6. CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline - Google Patents [patents.google.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. tcichemicals.com [tcichemicals.com]
• 9. researchgate.net [researchgate.net]
• 10. Heck Reaction [organic-chemistry.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Kinase Drug Discovery | MRTK Inhibitors | Domainex [domainex.co.uk]
• 16. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 17. What is 4-Bromo-2-methoxyphenol?_Chemicalbook [chemicalbook.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

The Quinoline Scaffold: A Privileged Structure in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

The quinoline scaffold, a fused bicyclic heterocycle containing a benzene ring fused to a pyridine ring, stands as a cornerstone in the edifice of medicinal chemistry.[1] Its remarkable versatility and "druggability" have led to the development of a multitude of therapeutic agents across a wide spectrum of diseases.[2][3] This technical guide provides a comprehensive overview of the quinoline nucleus, delving into its fundamental physicochemical properties, classical and modern synthetic strategies, and diverse mechanisms of action. We will explore its critical role in the development of antimalarial, anticancer, antibacterial, and neuroprotective agents, supported by detailed examples of FDA-approved drugs and promising clinical candidates. Furthermore, this guide will offer practical, field-proven insights into the design and optimization of quinoline-based compounds, including step-by-step protocols for synthesis and biological evaluation, and a discussion of structure-activity relationships (SAR) that govern their therapeutic efficacy.

The Quinoline Core: Physicochemical Properties and Synthetic Versatility

The unique electronic and structural features of the quinoline ring system are central to its success as a pharmacophore.[4] The presence of the nitrogen atom in the aromatic system influences its electron distribution, creating opportunities for a variety of intermolecular interactions with biological targets.[5] This inherent reactivity and the ability to functionalize the scaffold at multiple positions provide a rich playground for medicinal chemists to fine-tune the pharmacological properties of quinoline-based molecules.[5]

Classical and Modern Synthetic Approaches

A variety of named reactions have been developed for the synthesis of the quinoline core, each offering distinct advantages in terms of substituent placement and overall yield.

• Skraup Synthesis: This classical method involves the reaction of an aniline with glycerol, an oxidizing agent (such as nitrobenzene), and sulfuric acid.[6] It is a robust method for producing quinolines, though it can be limited by harsh reaction conditions.

• Knorr Quinoline Synthesis: This synthesis involves the condensation of a β-ketoester with an aniline under acidic conditions, providing a versatile route to quinoline derivatives.[6]

• Conrad-Limpach Synthesis: The reaction of anilines with β-ketoesters can also lead to the formation of 4-hydroxyquinolines through this pathway.[7]

• Gould-Jacobs Reaction: This method utilizes the reaction of an aniline with an ethoxymethylenemalonate derivative to construct the quinoline ring system.[7]

Modern synthetic chemistry has also contributed significantly to the accessibility of diverse quinoline derivatives through the development of multicomponent reactions (MCRs), which allow for the construction of complex molecules in a single step with high atom economy.[8]

Representative Synthetic Protocol: Skraup Synthesis of Quinoline

This protocol outlines the classical Skraup synthesis, a fundamental method for constructing the quinoline scaffold.

Materials:

• Aniline

• Glycerol

• Nitrobenzene

• Concentrated Sulfuric Acid

• Ferrous sulfate (catalyst)

• Sodium hydroxide (for neutralization)

• Diethyl ether (for extraction)

• Anhydrous sodium sulfate (for drying)

Procedure:

• In a fume hood, carefully add concentrated sulfuric acid to a mixture of aniline, glycerol, and nitrobenzene in a round-bottom flask equipped with a reflux condenser. The addition should be done slowly and with cooling, as the reaction is highly exothermic.

• Add a catalytic amount of ferrous sulfate to the mixture.

• Heat the reaction mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully pour the reaction mixture into a large beaker of cold water.

• Neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution until the mixture is alkaline.

• Extract the aqueous layer with diethyl ether several times.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to obtain the crude quinoline product.

• Purify the crude product by distillation or column chromatography.

Therapeutic Applications of the Quinoline Scaffold

The quinoline nucleus is a key structural motif in a wide array of therapeutic agents, demonstrating its broad biological activity.[9]

Antimalarial Agents: A Historical and Enduring Legacy

The story of quinoline in medicine is inextricably linked to the fight against malaria.[10]

• Mechanism of Action: Quinoline-based antimalarials, such as chloroquine and quinine, function by accumulating in the acidic food vacuole of the Plasmodium parasite.[11][12] There, they interfere with the detoxification of heme, a toxic byproduct of hemoglobin digestion.[11][12] By inhibiting the polymerization of heme into hemozoin, these drugs cause a buildup of toxic heme, leading to parasite death.[11][12]

• Key Drugs:

  • Chloroquine: A cornerstone of malaria treatment for decades, though its efficacy has been diminished by the emergence of resistant parasite strains.[10]

  • Quinine: An alkaloid originally isolated from the bark of the Cinchona tree, it remains an important treatment for severe malaria.[4]

  • Mefloquine: A synthetic quinoline derivative developed to combat chloroquine-resistant malaria.[4]

  • Tafenoquine: An 8-aminoquinoline drug approved for the radical cure of Plasmodium vivax malaria.[4][10]

  • Primaquine: Another 8-aminoquinoline used to eradicate the liver stages of the parasite.[10]

The development of resistance, often mediated by transporters like PfCRT that efflux the drug from the parasite's vacuole, remains a significant challenge.[11] Current research focuses on designing novel quinoline derivatives and hybrid molecules that can overcome these resistance mechanisms.[11][13]

Anticancer Agents: Targeting the Hallmarks of Cancer

The quinoline scaffold has proven to be a prolific source of anticancer agents, with derivatives demonstrating a variety of mechanisms to combat tumor growth and proliferation.[14][15]

• Mechanisms of Action:

  • Kinase Inhibition: Many quinoline-based drugs target protein kinases, which are crucial regulators of cell signaling pathways that are often dysregulated in cancer.[16] By inhibiting kinases such as EGFR, VEGFR, and Abl, these drugs can block tumor growth, angiogenesis, and metastasis.[2][12]

  • Topoisomerase Inhibition: Some quinoline derivatives, like camptothecin analogs, function by inhibiting topoisomerases, enzymes essential for DNA replication and repair.[12][14] This leads to DNA damage and apoptosis in cancer cells.

  • DNA Intercalation: The planar aromatic structure of the quinoline ring allows some derivatives to intercalate into the DNA double helix, disrupting DNA replication and transcription.[17]

  • Tubulin Polymerization Inhibition: Certain quinoline compounds can interfere with the dynamics of microtubules, which are essential for cell division, leading to cell cycle arrest and apoptosis.[14]

• FDA-Approved Quinoline-Based Anticancer Drugs:

Drug Name	Target(s)	Approved Indications
Bosutinib	Src/Abl Tyrosine Kinase	Chronic Myelogenous Leukemia (CML)[2][18]
Cabozantinib	MET, VEGFR2, RET	Medullary Thyroid Cancer, Renal Cell Carcinoma[2]
Lenvatinib	VEGFR, FGFR, PDGFRα, RET, KIT	Differentiated Thyroid Cancer, Renal Cell Carcinoma[2]
Neratinib	HER2, EGFR	HER2-positive Breast Cancer[2]
Tivozanib	VEGFR	Refractory Advanced Renal Cell Carcinoma[4]
Capmatinib	MET	Metastatic Non-Small Cell Lung Cancer (NSCLC)[4]

Antibacterial and Antifungal Agents

The quinoline scaffold is also a key component of several antibacterial and antifungal drugs.[19][20] The quinolones and fluoroquinolones are a major class of synthetic antibiotics that inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[21] Additionally, novel quinoline derivatives are being explored for their activity against multidrug-resistant bacterial strains and pathogenic fungi.[22][23]

Neurodegenerative Diseases: A New Frontier

Emerging research highlights the potential of quinoline derivatives in the treatment of neurodegenerative disorders like Alzheimer's and Parkinson's disease.[24][25] Their proposed mechanisms of action include:

• Acetylcholinesterase (AChE) Inhibition: Some quinoline derivatives have been shown to inhibit AChE, an enzyme that breaks down the neurotransmitter acetylcholine, which is deficient in Alzheimer's patients.[25][26]

• Antioxidant Properties: Oxidative stress is a key pathological feature of many neurodegenerative diseases.[24] Certain quinoline compounds exhibit antioxidant activity, which may help protect neurons from damage.[27]

• Modulation of Aβ Aggregation: The aggregation of amyloid-beta (Aβ) peptides is a hallmark of Alzheimer's disease. Some quinoline derivatives have been designed to interfere with this process.[27]

Structure-Activity Relationship (SAR) and Drug Design Principles

The biological activity of quinoline derivatives is highly dependent on the nature and position of substituents on the quinoline ring. Understanding these structure-activity relationships is crucial for the rational design of new and improved therapeutic agents.[12][28]

• Antimalarial Quinolines: For 4-aminoquinolines like chloroquine, the presence of a chlorine atom at the 7-position is critical for activity.[11] The nature of the diaminoalkane side chain at the 4-position also significantly influences efficacy and pharmacokinetics.

• Anticancer Kinase Inhibitors: The substitution pattern on the quinoline core determines the kinase selectivity and potency. For instance, specific substituents can be introduced to form hydrogen bonds with the hinge region of the kinase ATP-binding pocket.[29]

• Bioisosteric Replacement: In drug design, bioisosteric replacement is a powerful strategy to modulate the physicochemical and pharmacological properties of a lead compound.[30][31] For the quinoline scaffold, replacing certain carbon atoms with nitrogen (e.g., to form a quinazoline) or sulfur can lead to compounds with improved activity, selectivity, or metabolic stability.[30][32][33]

Experimental Protocols for Biological Evaluation

In Vitro Anticancer Activity Assay: MTT Assay

This protocol describes a common method for assessing the cytotoxicity of quinoline derivatives against cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test quinoline compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test quinoline compounds in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add the MTT solution to each well and incubate for a further 2-4 hours.

• Remove the medium containing MTT and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizing Key Concepts

General Synthetic Scheme for Quinolines

Caption: A simplified workflow for the synthesis of the quinoline scaffold.

Diverse Mechanisms of Action of Anticancer Quinolines

Caption: Multiple pathways targeted by quinoline-based anticancer agents.

Conclusion and Future Perspectives

The quinoline scaffold continues to be an exceptionally fruitful source of new therapeutic agents.[3] Its synthetic tractability and diverse range of biological activities ensure its enduring relevance in medicinal chemistry. Future research will likely focus on several key areas:

• Combating Drug Resistance: Developing novel quinoline derivatives that can overcome existing resistance mechanisms in infectious diseases and cancer.

• Targeted Therapies: Designing highly selective quinoline-based inhibitors for specific biological targets to minimize off-target effects and improve therapeutic outcomes.

• Hybrid Molecules: Combining the quinoline scaffold with other pharmacophores to create hybrid drugs with dual or synergistic modes of action.[13]

• Expansion into New Therapeutic Areas: Exploring the potential of quinoline derivatives for the treatment of a wider range of diseases, including viral infections and inflammatory disorders.

The rich history and continued success of the quinoline scaffold in drug discovery underscore its status as a truly privileged structure. As our understanding of disease biology deepens and synthetic methodologies advance, the quinoline nucleus is poised to remain at the forefront of medicinal chemistry for years to come.

References

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). RSC Advances.
• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). International Journal of Medical and Pharmaceutical Sciences.
• Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR)
• Review on recent development of quinoline for anticancer activities. (n.d.). [No Source Found].
• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic P
• Anticancer Activity of Quinoline Derivatives. (2022). International Journal of Pharmaceutical Sciences Review and Research.
• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025). [No Source Found].
• Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. (2023). PMC.
• Structural modifications of quinoline-based antimalarial agents: Recent developments. (n.d.). NIH.
• Quinoline-Based FDA-Approved Drugs: Synthetic Route and Clinical Uses. (2025). [No Source Found].
• Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. (2022). PubMed.
• Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (n.d.). PMC - PubMed Central.

• Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[12][14][17]triazino[2,3-c]quinazolines. (2024). PMC - PubMed Central.

• Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α2C-Adrenoceptor Antagonists. (n.d.).
• Theoretical Study of Quinoline Derivatives Involved in Neurodegenerative Diseases. (n.d.). Walsh Medical Media.
• Novel Bioisosteres of Quinolines and Isoquinolines. (n.d.). [No Source Found].
• Antibacterial Properties of Quinoline Derivatives: A Mini- Review. (2021). Biointerface Research in Applied Chemistry.
• Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. (n.d.). Frontiers.
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series.

• Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[12][14][17]triazino[2,3-C]quinazolines. (2024). Preprints.org.

• Quinoline-Based Hybrid Compounds with Antimalarial Activity. (n.d.). MDPI.
• Quinolines and Quinolones as Antibacterial, Antifungal, Anti-virulence, Antiviral and Anti-parasitic Agents. (n.d.). PubMed.
• Bioisosterism. (n.d.). Drug Design Org.
• Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. (n.d.). PubMed.
• Quinoline. (n.d.). Wikipedia.
• (PDF) Theoretical Study of Quinoline Derivatives Involved in Neurodegenerative Diseases. (2020). [No Source Found].
• Quinolines: A Promising Heterocyclic Scaffold for Cancer Therapeutics. (2023). [No Source Found].
• Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. (2024). [No Source Found].

• Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[12][14][17]triazino[2,3-c]quinazolines. (2024). ResearchGate.

• Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids. (n.d.). MDPI.
• Exploring the Relationships between Structure and Antimicrobial Potency of Quinolinequinones. (2022). MDPI.
• Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease. (n.d.). PMC - NIH.
• From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. (n.d.). Oriental Journal of Chemistry.

Sources

• 1. Quinoline - Wikipedia [en.wikipedia.org]
• 2. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. Frontiers | Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine [frontiersin.org]
• 6. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 7. iipseries.org [iipseries.org]
• 8. Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural modifications of quinoline-based antimalarial agents: Recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 13. Quinoline-Based Hybrid Compounds with Antimalarial Activity [mdpi.com]
• 14. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 15. benthamdirect.com [benthamdirect.com]
• 16. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ijmphs.com [ijmphs.com]
• 18. globalresearchonline.net [globalresearchonline.net]
• 19. Quinolines and Quinolones as Antibacterial, Antifungal, Anti-virulence, Antiviral and Anti-parasitic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. biointerfaceresearch.com [biointerfaceresearch.com]
• 22. Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Exploring the Relationships between Structure and Antimicrobial Potency of Quinolinequinones [mdpi.com]
• 24. Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 25. walshmedicalmedia.com [walshmedicalmedia.com]
• 26. researchgate.net [researchgate.net]
• 27. Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 28. pubs.acs.org [pubs.acs.org]
• 29. namiki-s.co.jp [namiki-s.co.jp]
• 30. Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel [1,2,4]triazino[2,3-c]quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Bioisosterism - Drug Design Org [drugdesign.org]
• 32. Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel [1,2, 4]triazino[2,3-C]quinazolines[v1] | Preprints.org [preprints.org]
• 33. researchgate.net [researchgate.net]

Reactivity and electronic effects of the bromo and methoxy groups

An In-Depth Technical Guide on the Reactivity and Electronic Effects of the Bromo and Methoxy Groups

Abstract

In the landscape of synthetic organic chemistry and drug development, the ability to predictably control the reactivity and regioselectivity of aromatic systems is paramount. Substituents on a benzene ring govern its behavior in electrophilic aromatic substitution (EAS) through a delicate interplay of electronic effects. This technical guide provides a detailed analysis of two common yet mechanistically distinct substituents: the bromo (-Br) and methoxy (-OCH₃) groups. We will dissect their competing inductive and resonance effects to explain why the methoxy group is a powerful activator while the bromo group deactivates the ring, and why both, paradoxically, direct incoming electrophiles to the ortho and para positions. This guide synthesizes theoretical principles with field-proven experimental insights, offering researchers a robust framework for strategic molecular design.

The Dichotomy of Electronic Effects: Inductive vs. Resonance

The reactivity of a substituted benzene ring is fundamentally controlled by the electron density of the π-system. Substituents modulate this density through two primary mechanisms: the inductive effect and the resonance (or mesomeric) effect.[1]

• Inductive Effect (I): This effect is transmitted through the sigma (σ) bonds and arises from differences in electronegativity between the substituent atom and the ring carbon.[2][3] Electron-withdrawing groups (EWGs) are more electronegative than carbon and pull electron density away from the ring, creating a negative inductive effect (-I). This effect deactivates the ring by making it less nucleophilic. Conversely, electron-donating groups (EDGs) can push electron density toward the ring (+I effect), activating it.

• Resonance Effect (M or R): This effect involves the delocalization of lone pair electrons or π-electrons from the substituent into the aromatic ring's π-system (or vice-versa).[1][2] This requires the substituent to be conjugated with the ring. A group that donates electrons into the ring via resonance has a positive mesomeric effect (+M) and activates the ring. A group that withdraws electrons from the ring via resonance has a negative mesomeric effect (-M) and deactivates it.

A critical principle in predicting a substituent's overall influence is that when inductive and resonance effects are in opposition, the resonance effect is generally dominant, with the notable exception of halogens.[1][4]

Caption: Competing electronic effects of the Methoxy and Bromo groups.

The Methoxy Group: A Potent Ring Activator

The methoxy group (-OCH₃) serves as a classic example of a strongly activating substituent.[5] Its behavior is a direct consequence of the competition between its inductive and resonance effects.

• -I Effect: The oxygen atom is highly electronegative, pulling electron density from the attached ring carbon through the σ-bond.[3][6]

• +M Effect: The lone pairs on the oxygen atom are perfectly positioned for delocalization into the benzene ring's π-system.[7] This resonance donation significantly increases the electron density within the ring, especially at the ortho and para positions.[8]

For the methoxy group, the electron-donating resonance effect (+M) far outweighs the electron-withdrawing inductive effect (-I).[4][7] The net result is a substantial increase in the ring's nucleophilicity, making anisole (methoxybenzene) much more reactive towards electrophiles than benzene itself.[9][10]

This activation also dictates the regioselectivity of the substitution. The rate-determining step of EAS is the attack of the aromatic ring on the electrophile, forming a carbocation intermediate known as a sigma complex or arenium ion.[11] By examining the resonance structures of the intermediates for attack at the ortho, para, and meta positions, the directing effect becomes clear.

Caption: Stabilization of intermediates in the EAS of Anisole.

The additional resonance structure provided by the oxygen atom significantly lowers the activation energy for ortho and para attack, making these pathways much faster than meta attack.[12] Consequently, the methoxy group is a powerful ortho, para-director.[13]

The Bromo Group: The Deactivating ortho, para-Director Anomaly

Halogens, including bromine, present a unique and important exception to the general rules of substituent effects.[14] They are deactivating, yet they direct incoming electrophiles to the ortho and para positions.[15]

• -I Effect: Being highly electronegative, bromine strongly withdraws electron density from the ring through the sigma bond.[1][15] This inductive withdrawal is the dominant effect and reduces the overall electron density of the ring, making bromobenzene less reactive than benzene in EAS reactions.[16][17]

• +M Effect: Like oxygen, bromine has lone pairs that can be donated to the ring through resonance.[1] However, this resonance effect is significantly weaker than that of the methoxy group. The cause is poor orbital overlap between the large 4p orbital of bromine and the smaller 2p orbital of carbon.

Because the inductive effect (-I) outweighs the resonance effect (+M), the bromo group is a net deactivator.[16][18] The causality behind its ortho, para-directing nature is revealed by again analyzing the stability of the carbocation intermediates.

Caption: Intermediates in the EAS of Bromobenzene.

While all intermediates are higher in energy than for benzene (due to deactivation), the ortho and para intermediates are less destabilized than the meta intermediate.[14] The resonance contribution from bromine, though weak, is sufficient to lower the activation energy for the ortho/para pathways relative to the meta pathway.

Quantitative Comparison: Reactivity and Product Distribution

The theoretical principles are validated by extensive experimental data. Anisole undergoes EAS reactions under much milder conditions than bromobenzene.[19] For instance, the bromination of anisole is very rapid and often requires no catalyst, whereas the bromination of benzene requires a Lewis acid like FeBr₃, and bromobenzene would require even more forcing conditions.[19][20]

The product distributions from various EAS reactions further underscore the directing effects of these two groups.

Reaction	Substrate	% Ortho Product	% Meta Product	% Para Product	Source(s)
Nitration	Anisole (-OCH₃)	30–40	0–2	60–70	[19][21]
Nitration	Bromobenzene (-Br)	~36	~1	~63	[22]
Bromination	Anisole (-OCH₃)	~10	Trace	~90	[19]

Note: Product ratios can vary with reaction conditions (temperature, solvent, catalyst). The high preference for the para product in many cases, especially with bulky electrophiles or substituents, can be attributed to steric hindrance at the more crowded ortho positions.[14]

Experimental Protocols: A Self-Validating System

The causality behind experimental design for these substrates directly reflects their electronic properties. A well-designed protocol is a self-validating system, where the conditions are chosen to match the predicted reactivity and achieve the desired outcome selectively.

Caption: Generalized workflow for Electrophilic Aromatic Substitution.

Protocol 1: Bromination of Anisole (Activated Ring)

This protocol is designed for a highly reactive substrate. The primary challenges are controlling the reaction's exothermicity and preventing over-bromination to di- or tri-substituted products.[20]

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and addition funnel, dissolve anisole (1.0 eq) in a suitable solvent like acetic acid or dichloromethane. Cool the flask to 0 °C in an ice-water bath.

  • Causality: Low temperature is critical to moderate the high reactivity of the activated ring and improve selectivity for mono-bromination.[20]

• Reagent Addition: Prepare a solution of elemental bromine (Br₂) (1.0 eq) in the same solvent. Add this solution dropwise to the stirred anisole solution over 30-60 minutes.

  • Causality: A strict 1:1 stoichiometry and slow addition prevent a high concentration of the highly reactive bromine electrophile, minimizing the chance of the mono-brominated product reacting further.[20] No Lewis acid catalyst (e.g., FeBr₃) is needed due to the high activation of the ring by the methoxy group.[20]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for an additional hour. Monitor the disappearance of the bromine color and check the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding a saturated solution of sodium thiosulfate or sodium bisulfite to neutralize any remaining bromine. Transfer the mixture to a separatory funnel, wash with water and then with a saturated sodium bicarbonate solution to remove the acetic acid.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from ethanol or by column chromatography to isolate the major p-bromoanisole isomer.

Protocol 2: Nitration of Bromobenzene (Deactivated Ring)

This protocol requires more forcing conditions to overcome the deactivating effect of the bromine atom. The primary challenge is achieving a reasonable reaction rate while controlling the temperature to prevent side reactions like dinitration.[23]

Methodology:

• Preparation of Nitrating Mixture: In a flask cooled in an ice bath, cautiously and slowly add concentrated sulfuric acid (H₂SO₄) (~2.0 eq) to concentrated nitric acid (HNO₃) (~1.5 eq).

  • Causality: Sulfuric acid protonates nitric acid, facilitating the formation of the highly reactive nitronium ion (NO₂⁺), the active electrophile. This potent electrophile is necessary to react with the deactivated ring.[23]

• Reaction Setup: Place bromobenzene (1.0 eq) in a separate round-bottom flask. Slowly add the pre-cooled nitrating mixture dropwise to the bromobenzene with vigorous stirring, while maintaining the reaction temperature below 55-60 °C using a water bath.[24][25]

  • Causality: The reaction is exothermic. Careful temperature control is essential to ensure mono-nitration. Higher temperatures would provide sufficient activation energy for the deactivated mono-nitrated product to react again, leading to dinitration.[22][23]

• Reaction Completion: After the addition is complete, allow the mixture to stir for an additional 15-30 minutes.[23]

• Workup: Carefully pour the reaction mixture over a large amount of crushed ice in a beaker.[22] The solid product should precipitate.

  • Causality: The large volume of water quenches the reaction and dilutes the strong acids. The product, being organic and solid, is insoluble in the aqueous medium and precipitates out.

• Purification: Collect the crude solid product by suction filtration and wash it thoroughly with cold water to remove residual acid.[22] The primary product, a mixture of o- and p-nitrobromobenzene, can be separated and purified by recrystallization from ethanol. The para isomer is typically less soluble in cold ethanol, allowing for its selective crystallization.[22]

Conclusion

The bromo and methoxy groups, while both possessing lone pairs available for resonance, exert profoundly different effects on the reactivity and regioselectivity of aromatic rings. The methoxy group's dominant +M effect makes it a strong activator and an ortho, para-director. In contrast, the bromo group's overriding -I effect makes it a deactivator, yet its minor +M effect is still sufficient to direct substitution to the ortho and para positions. Understanding this nuanced interplay is not merely an academic exercise; it is a foundational pillar of rational molecular design in medicinal chemistry and materials science, enabling scientists to construct complex molecular architectures with precision and control.

References

• Chemistry Steps. (n.d.). Inductive and Resonance (Mesomeric) Effects. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 18.7 Electrophilic Aromatic Substitution of Substituted Benzenes. Retrieved from [Link]

• Ashenhurst, J. (2025, February 7). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

• University of Texas at Dallas. (n.d.). Experimental Procedure – Relative Rates of Electrophilic Aromatic Bromination.

• Chemistry LibreTexts. (2023, October 27). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

• Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

• University of Minnesota. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis.

• Ashenhurst, J. (n.d.). Reactions and Mechanisms. Master Organic Chemistry. Retrieved from [Link]

• Quora. (2024, February 3). Which is more reactive in electrophilic aromatic substitution, anisole or ethylbenzene?. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Experiment : Synthesis of 1-Bromo-4-nitrobenzene. Science Learning Center. Retrieved from [Link]

• YouTube. (2019, January 12). Ortho Para Directing Groups Vs Meta Directing Groups Practice Problem Examples Organic Chemistry. Science Simplified. Retrieved from [Link]

• Pall, S. (n.d.). Nitration of Bromobenzene. Savita Pall and Chemistry.
• Chemistry LibreTexts. (2022, September 24). 16.5: An Explanation of Substituent Effects. Retrieved from an earlier version of the LibreTexts page.

• Chemistry LibreTexts. (2022, July 18). 7.4: Acid-base Properties of Phenols. Retrieved from [Link]

• University of Calgary. (n.d.). Example Question involving substituent effects (inductive vs resonance).

• YouTube. (2022, April 20). Directing Effects in Electrophilic Aromatic Substitution Made EASY!. OrganicChemistryTutor.com. Retrieved from [Link]

• Ashenhurst, J. (2018, February 2). Understanding Ortho, Para, and Meta Directors. Master Organic Chemistry. Retrieved from [Link]

• YouTube. (2020, December 15). Nitration of Bromobenzene: Introduction and Set-Up. Retrieved from [Link]

• Olah, G. A., & Lin, H. C. (1978). Variation of isomer distribution in electrophilic nitration of toluene, anisole, and o-xylene: Independence of high regioselectivity from reactivity of reagent. Proceedings of the National Academy of Sciences, 75(2), 545-548.

• La Salle University. (n.d.). Substituent Effects. Retrieved from [Link]

• YouTube. (2020, December 15). Nitration of Bromobenzene: Introduction and Set-Up.

• Quora. (2020, July 17). How to compare the reactivity towards electrophilic substitution, benzene, benzaldehyde, and anisole. Retrieved from [Link]

• Ashenhurst, J. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, November 25). Why is methoxy group an electron donating group?. Retrieved from [Link]

• YouTube. (2015, November 11). Electrophilic Aromatic Substitution Reactions of Benzene Review. The Organic Chemistry Tutor. Retrieved from [Link]

• Rhodium Archive. (n.d.). Bromination Method for Anilines and Anisoles Using NH4Br/H2O2 in CH3COOH. Retrieved from [Link]

• JulietHahn.com. (n.d.). Nitration of Bromobenzene by Electrophilic Aromatic Substitution.
• University of Wisconsin. (n.d.). Resonance and Induction Tutorial.
• JulietHahn.com. (n.d.). Nitration of Bromobenzene by Electrophilic Aromatic Substitution.
• La Salle University. (n.d.). Substituent Effects.
• University of Wisconsin. (n.d.). Resonance and Induction Tutorial.

• Brainly.com. (2022, December 9). For electrophilic aromatic substitution reactions, why is a methoxy group on the aromatic ring more activating than a methyl group?. Retrieved from [Link]

Sources

• 1. Inductive and Resonance (Mesomeric) Effects - Chemistry Steps [chemistrysteps.com]
• 2. webhome.auburn.edu [webhome.auburn.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. brainly.com [brainly.com]
• 6. web.viu.ca [web.viu.ca]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. m.youtube.com [m.youtube.com]
• 9. quora.com [quora.com]
• 10. quora.com [quora.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. www1.lasalle.edu [www1.lasalle.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. stmarys-ca.edu [stmarys-ca.edu]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. savitapall.com [savitapall.com]
• 23. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 24. youtube.com [youtube.com]
• 25. juliethahn.com [juliethahn.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Ullmann Condensation of 4-Bromo-2-methoxyquinoline

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide to the Ullmann condensation reaction utilizing 4-bromo-2-methoxyquinoline as the aryl halide substrate. The protocols and insights detailed herein are curated for professionals in chemical research and drug development, emphasizing mechanistic understanding, practical execution, and robust product validation.

Introduction: The Strategic Importance of N-Aryl Quinolines

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. The introduction of an N-aryl substituent at the 4-position can significantly modulate the pharmacological properties of the quinoline ring system, making the C-N cross-coupling reaction a critical transformation in the synthesis of novel drug candidates. The Ullmann condensation, a classic copper-catalyzed reaction, remains a powerful and accessible method for forging this crucial C-N bond.[1][2] While modern palladium-catalyzed methods exist, the Ullmann reaction offers advantages in terms of cost-effectiveness and unique reactivity profiles, particularly with certain heterocyclic substrates.

This guide will focus on the reaction of 4-bromo-2-methoxyquinoline with a representative amine, providing a detailed protocol, mechanistic insights, and best practices for success in the laboratory.

Reaction Overview & Mechanistic Considerations

The Ullmann condensation is fundamentally a copper-mediated nucleophilic aromatic substitution.[3] The classical reaction often required harsh conditions, including high temperatures and stoichiometric amounts of copper.[4] Modern protocols, however, have significantly improved the reaction's scope and practicality through the use of ligands and more efficient catalytic systems.

The generally accepted mechanism for the Ullmann C-N coupling involves the following key steps:

• Formation of a Copper(I) Amide: In the presence of a base, the amine nucleophile reacts with a Cu(I) salt (often CuI) to form a copper(I) amide complex.

• Oxidative Addition: The aryl halide (4-bromo-2-methoxyquinoline) undergoes oxidative addition to the copper(I) center, forming a Cu(III) intermediate.

• Reductive Elimination: The final step is the reductive elimination from the Cu(III) complex, which forms the desired C-N bond of the N-aryl quinoline product and regenerates a Cu(I) species to continue the catalytic cycle.

The use of ligands, such as 1,10-phenanthroline or various amino acids, can stabilize the copper catalyst, increase its solubility, and facilitate the oxidative addition and reductive elimination steps, often allowing the reaction to proceed at lower temperatures with higher efficiency.

Caption: Proposed catalytic cycle for the Ullmann C-N coupling reaction.

Experimental Protocols

Two effective protocols are presented below: a conventional heating method and a modern microwave-assisted approach. The choice of method will depend on the available equipment and the desired reaction time.

Protocol 1: Conventional Heating Method

This protocol is a robust, general procedure adaptable for a wide range of amine nucleophiles.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example	Purpose
4-Bromo-2-methoxyquinoline	>97%	Sigma-Aldrich	Aryl halide substrate
Aniline (or other amine)	Reagent Grade	Acros Organics	Nucleophile
Copper(I) Iodide (CuI)	98%	Alfa Aesar	Catalyst
1,10-Phenanthroline	≥99%	TCI America	Ligand (optional, but recommended)
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific	Base
Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich	Solvent
Ethyl Acetate (EtOAc)	ACS Grade	VWR	Extraction Solvent
Brine (Saturated NaCl solution)	N/A	In-house prep	Aqueous wash
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	EMD Millipore	Drying Agent

Equipment:

• Round-bottom flask or reaction tube

• Reflux condenser

• Magnetic stirrer and hotplate with oil bath

• Inert atmosphere setup (Nitrogen or Argon)

• Standard laboratory glassware for work-up

• Rotary evaporator

• Chromatography equipment (for purification)

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 4-bromo-2-methoxyquinoline (1.0 mmol, 1.0 equiv), the desired amine (1.2 mmol, 1.2 equiv), copper(I) iodide (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.2 mmol, 20 mol%, if used), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and purge with nitrogen or argon for 10-15 minutes.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous dimethylformamide (DMF, 5 mL) via syringe.

• Heating: Place the flask in a preheated oil bath at 120-140 °C. Stir the reaction mixture vigorously. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS. A typical reaction time is 12-24 hours.

• Work-up:

  • After the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers and wash with water (2 x 20 mL) to remove residual DMF, followed by a wash with brine (20 mL).[5][6]

  • Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Protocol 2: Microwave-Assisted Method

This protocol offers a significant reduction in reaction time and can lead to improved yields in some cases.[7]

Materials and Reagents: Same as Protocol 1.

Equipment:

• Microwave reactor tube with a stir bar

• Microwave synthesizer

• Standard laboratory glassware for work-up

Step-by-Step Procedure:

• Reaction Setup: In a microwave reactor tube, combine 4-bromo-2-methoxyquinoline (0.5 mmol, 1.0 equiv), the amine (0.6 mmol, 1.2 equiv), copper(I) iodide (0.05 mmol, 10 mol%), and potassium carbonate (1.0 mmol, 2.0 equiv).

• Solvent Addition: Add anhydrous DMF (3 mL).

• Microwave Irradiation: Seal the tube and place it in the microwave synthesizer. Irradiate the mixture at 150-180 °C for 30-60 minutes. Use the instrument's software to monitor temperature and pressure.

• Work-up and Purification: Follow steps 5 and 6 from Protocol 1, adjusting the volumes of solvents accordingly for the smaller scale.

Caption: General experimental workflow for the Ullmann condensation.

Data Interpretation: Characterization of the Product

The successful synthesis of the N-aryl-2-methoxyquinolin-4-amine product should be confirmed by standard analytical techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum should show the disappearance of the starting amine's N-H proton signal (if it was a primary or secondary amine). New aromatic signals corresponding to the aryl group of the amine will be present, and the signals of the quinoline ring will likely experience shifts upon substitution. The methoxy group protons should appear as a singlet around 3.9-4.1 ppm.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the presence of all carbons in the final product. The C-4 carbon of the quinoline ring, where the substitution occurred, will show a significant shift.

• Mass Spectrometry (MS): Mass spectrometry (e.g., ESI-MS) should show a molecular ion peak [M+H]⁺ corresponding to the calculated mass of the final product.

Safety and Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Chemical Hazards:

• 4-Bromo-2-methoxyquinoline: This compound is an irritant. It may cause skin, eye, and respiratory irritation. Handle in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.[8][9][10]

• Copper(I) Iodide: Can be harmful if swallowed or inhaled.

• Dimethylformamide (DMF): DMF is a reproductive toxin and can be absorbed through the skin. It is essential to handle this solvent in a fume hood and avoid any skin contact.

• Bases (e.g., K₂CO₃): Can be irritating to the skin and eyes.

Reaction Hazards:

• High Temperatures: Both conventional heating and microwave protocols involve high temperatures. Use appropriate shielding and caution when handling hot glassware.

• Pressure (Microwave Protocol): Microwave reactions can generate significant pressure. Ensure the use of certified microwave reactor tubes and do not exceed the recommended volume and temperature limits of the instrument.

Waste Disposal: Dispose of all chemical waste in accordance with local and institutional regulations. Halogenated organic waste and solutions containing heavy metals (copper) should be segregated into appropriate waste streams.

Troubleshooting and Field-Proven Insights

• Low or No Conversion:

  • Catalyst Inactivity: Ensure the CuI is of good quality and has not been excessively exposed to air and moisture.

  • Insufficient Base: The base is crucial for deprotonating the amine. Ensure the base is anhydrous and used in sufficient excess.

  • Solvent Quality: The use of anhydrous solvent is critical, as water can interfere with the reaction.

  • Temperature: Classical Ullmann reactions are often temperature-sensitive. If conversion is low, a modest increase in temperature may be beneficial.

• Side Reactions:

  • Homocoupling: The aryl halide can sometimes couple with itself to form a biaryl byproduct. This is more common in the absence of a nucleophile or at very high temperatures.

• Difficult Purification:

  • Residual DMF: DMF is a high-boiling point solvent and can be difficult to remove completely. Thorough washing with water during the work-up is essential.[11] A final co-evaporation with a lower-boiling solvent like toluene can also help.

  • Copper Removal: If the product is contaminated with copper salts, washing the organic layer with a dilute aqueous solution of ammonia or ammonium chloride can help to chelate and remove the copper.

Conclusion

The Ullmann condensation provides a reliable and versatile method for the synthesis of N-aryl-2-methoxyquinolin-4-amines. By carefully selecting the reaction conditions, utilizing modern techniques such as microwave heating, and adhering to rigorous work-up and purification procedures, researchers can efficiently access these valuable compounds for further investigation in drug discovery and materials science. The protocols and insights provided in this guide serve as a solid foundation for the successful implementation of this important transformation.

References

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• Wikipedia. Ullmann reaction. [Link]

• Baqi, Y., & Müller, C. E. (2010). Synthesis of alkyl- and aryl-amino-substituted anthraquinone derivatives by microwave-assisted copper(0)-catalyzed Ullmann coupling reactions. Nature Protocols, 5(5), 945–953. [Link]

• Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. [Link]

• Frontiers. Ullmann Amination Reaction. [Link]

• MDPI. Recent Achievements in the Copper-Catalyzed Arylation of Adamantane-Containing Amines, Di- and Polyamines. [Link]

• YouTube. 9. Reaction Work-up- Purify, Isolate Product.mov. [Link]

• Various Authors. Organic Reaction Workup Formulas for Specific Reagents. [Link]

• Grienke, U., et al. (2019). 1H NMR-MS-based heterocovariance as a drug discovery tool for fishing bioactive compounds out of a complex mixture of structural analogues. PubMed. [Link]

• ResearchGate. Study on the reaction of bromocyclopropane with amide under conditions of ullmann reaction. [Link]

• MDPI. NMR Characterization of Lignans. [Link]

• ResearchGate. Crystal Structure, IR and NMR Spectra of (E)-2-methoxy-4-(2-morpholinovinyl)phenol Molecule and Its DFT Calculations | Request PDF. [Link]

• ResearchGate. Synthesis and characterization of 2-(n-alkylamino)-1,4-napthoquinone: Molecular structures of ethyl and hexyl derivatives | Request PDF. [Link]

• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Journal of the American Chemical Society. [Link]

• ChemistryViews. (2020). Copper-Catalyzed Amination of Alkoxyarylsilanes. [Link]

• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. PMC. [Link]

• ResearchGate. CuI and Copper Nanoparticles in the Catalytic Amination of 2-Halopyridines | Request PDF. [Link]

• Chen, Y.-H., et al. (2012). N-Aryl-6-methoxy-1,2,3,4-tetrahydroquinolines: a Novel Class of Antitumor Agents Targeting the Colchicine Site on Tubulin. PMC. [Link]

• Organic & Biomolecular Chemistry. Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds. [Link]

• SpringerLink. Modern Ullmann-Type Couplings. [Link]

Sources

• 1. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 2. Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Chemicals [chemicals.thermofisher.cn]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Synthesis of alkyl- and aryl-amino-substituted anthraquinone derivatives by microwave-assisted copper(0)-catalyzed Ullmann coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]
• 9. aksci.com [aksci.com]
• 10. static.cymitquimica.com [static.cymitquimica.com]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]

Application Notes and Protocols: Strategic Use of 4-Bromo-2-methoxyquinoline in the Synthesis of Bosutinib Intermediates

Introduction: Bosutinib and the Quest for Efficient Synthesis

Bosutinib (marketed as BOSULIF®) is a potent, orally administered dual inhibitor of the Src and Abl tyrosine kinases.[1][2] It is a cornerstone therapy for certain types of chronic myelogenous leukemia (CML), particularly in patients who have developed resistance or intolerance to prior treatments.[2] The chemical structure of Bosutinib, 4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-methoxy-7-[3-(4-methyl-1-piperazinyl)propoxy]-3-quinolinecarbonitrile, presents a significant synthetic challenge, characterized by a highly substituted quinoline core.[1] The efficient construction of this core and the strategic introduction of its various substituents are paramount for the cost-effective and scalable production of this vital anti-cancer agent.

This application note provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 4-Bromo-2-methoxyquinoline as a versatile intermediate in the synthesis of key precursors to Bosutinib. We will explore the synthesis of this key building block and its subsequent functionalization through modern palladium- and copper-catalyzed cross-coupling reactions. The protocols detailed herein are designed to be robust and adaptable, with a focus on explaining the underlying chemical principles to empower scientists to optimize these transformations for their specific laboratory and scale-up needs.

The Central Role of 4-Bromo-2-methoxyquinoline: A Strategic Linchpin

The core of our synthetic strategy revolves around the use of 4-Bromo-2-methoxyquinoline as a pivotal intermediate. The bromine atom at the 4-position serves as a versatile handle for introducing various functionalities through well-established cross-coupling methodologies. The methoxy group at the 2-position, while not directly part of the final Bosutinib structure, plays a crucial role in modulating the reactivity of the quinoline ring system and can be a precursor to the 2-chloro substituent found in some synthetic routes. This approach offers a convergent and flexible strategy for assembling the complex Bosutinib framework.

Part 1: Synthesis of the Key Intermediate: 4-Bromo-2-methoxyquinoline

The synthesis of 4-Bromo-2-methoxyquinoline can be efficiently achieved through a multi-step sequence starting from readily available precursors. A common and reliable approach involves the construction of a 2-methoxyquinolin-4-one intermediate, followed by a halogenation step.

Protocol 1: Synthesis of 2-Methoxyquinolin-4(1H)-one

This protocol is adapted from established methods for the synthesis of quinolinone cores.

Reaction Scheme:

Caption: Synthesis of 2-Methoxyquinolin-4(1H)-one.

Materials:

• Aniline

• Malonic acid

• Phosphorus oxychloride (POCl₃)

• Sodium methoxide (NaOMe)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• Cyclization to 2,4-Dichloroquinoline: In a fume hood, cautiously add malonic acid (1.1 equivalents) to phosphorus oxychloride (5-10 equivalents) with cooling in an ice bath. To this mixture, slowly add aniline (1.0 equivalent). The reaction is then heated to reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, the reaction mixture is carefully poured onto crushed ice. The aqueous layer is then neutralized with a saturated solution of sodium bicarbonate. The resulting precipitate is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield crude 2,4-dichloroquinoline.

• Methoxylation and Hydrolysis: The crude 2,4-dichloroquinoline is dissolved in methanol. A solution of sodium methoxide in methanol (1.1 equivalents) is added dropwise at room temperature. The reaction is stirred for 12-16 hours. The resulting precipitate, 2-methoxyquinolin-4(1H)-one, is collected by filtration, washed with cold methanol, and dried under vacuum.

Expert Insights: The initial cyclization reaction is a variation of the Combes quinoline synthesis. Using a significant excess of POCl₃ acts as both a dehydrating agent and a chlorinating agent. The subsequent reaction with sodium methoxide results in the selective substitution of the more reactive chlorine at the 2-position, followed by in-situ hydrolysis of the 4-chloro group upon workup to yield the quinolinone.

Protocol 2: Bromination to 4-Bromo-2-methoxyquinoline

Reaction Scheme:

Caption: Bromination to yield 4-Bromo-2-methoxyquinoline.

Materials:

• 2-Methoxyquinolin-4(1H)-one

• Phosphorus oxybromide (POBr₃) or a mixture of phosphorus oxychloride (POCl₃) and sodium bromide (NaBr)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Toluene or Acetonitrile

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Bromination Reaction: To a solution of 2-methoxyquinolin-4(1H)-one (1.0 equivalent) in toluene or acetonitrile, add a catalytic amount of DMF. Then, add phosphorus oxybromide (1.5-2.0 equivalents) portion-wise at room temperature. The reaction mixture is then heated to reflux for 2-4 hours, monitoring by TLC.

• Work-up and Purification: After cooling, the reaction mixture is cautiously poured into a stirred mixture of ice and saturated sodium bicarbonate solution. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure 4-Bromo-2-methoxyquinoline.

Expert Insights: This reaction is a variation of the Appel reaction, where the hydroxyl group of the quinolinone is converted to a bromide. The use of POBr₃ is effective, though an in-situ generation of the brominating agent from POCl₃ and NaBr can also be employed. The catalytic amount of DMF facilitates the formation of the Vilsmeier reagent, which is the active halogenating species.

Part 2: Application of 4-Bromo-2-methoxyquinoline in Cross-Coupling Reactions

With the key intermediate in hand, we now turn our attention to its application in palladium- and copper-catalyzed cross-coupling reactions to introduce the necessary functionalities for the synthesis of Bosutinib intermediates.

A. Sonogashira Coupling for C-C Bond Formation

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[3] This reaction is ideal for introducing the alkynyl side chain that can be a precursor to the 3-cyano group in Bosutinib.

Workflow for Sonogashira Coupling:

Caption: Workflow for Sonogashira Coupling.

Protocol 3: Sonogashira Coupling with Trimethylsilylacetylene

Materials:

• 4-Bromo-2-methoxyquinoline

• Trimethylsilylacetylene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous Tetrahydrofuran (THF) or DMF

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-2-methoxyquinoline (1.0 equivalent), Pd(PPh₃)₄ (0.02-0.05 equivalents), and CuI (0.04-0.10 equivalents).

• Addition of Reagents: Add anhydrous THF or DMF, followed by the amine base (e.g., Et₃N, 2-3 equivalents). Finally, add trimethylsilylacetylene (1.2-1.5 equivalents) dropwise.

• Reaction: Stir the mixture at room temperature or gentle heating (40-60 °C) for 4-12 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst. Wash the filtrate with saturated aqueous ammonium chloride solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Expert Insights: The trimethylsilyl (TMS) group serves as a protecting group for the terminal alkyne. This TMS-protected alkyne is often more stable and easier to handle than the free alkyne. The TMS group can be easily removed under mild conditions (e.g., with K₂CO₃ in methanol or TBAF in THF) to reveal the terminal alkyne, which can then be further functionalized or hydrated to a ketone, a precursor to the nitrile group. The use of a copper(I) co-catalyst is standard in Sonogashira reactions, as it facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium center.

Catalytic Cycle of Sonogashira Coupling:

Caption: Simplified catalytic cycle of the Sonogashira coupling.

B. Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a versatile method for creating a carbon-carbon bond between an organoboron compound and an organic halide.[4][5] This reaction is particularly useful for introducing the 2,4-dichloro-5-methoxyphenyl group onto the quinoline core.

Protocol 4: Suzuki-Miyaura Coupling with (2,4-Dichloro-5-methoxyphenyl)boronic Acid

Materials:

• 4-Bromo-2-methoxyquinoline

• (2,4-Dichloro-5-methoxyphenyl)boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂])

• Base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃)

• Solvent system (e.g., Toluene/Ethanol/Water, Dioxane/Water, or DMF)

Step-by-Step Procedure:

• Reaction Setup: In a flask, combine 4-Bromo-2-methoxyquinoline (1.0 equivalent), (2,4-dichloro-5-methoxyphenyl)boronic acid (1.2-1.5 equivalents), the palladium catalyst (0.01-0.05 equivalents), and the base (2-3 equivalents).

• Solvent Addition: Add the chosen solvent system. The use of a biphasic system with water is common and often beneficial.

• Reaction: Degas the mixture by bubbling argon or nitrogen through it for 15-30 minutes. Heat the reaction to 80-100 °C for 6-24 hours, monitoring by TLC.

• Work-up and Purification: After cooling, dilute the mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization.

Expert Insights: The choice of catalyst, ligand, and base can significantly impact the efficiency of the Suzuki coupling. For heteroaryl halides, ligands such as SPhos or XPhos can sometimes provide better results than PPh₃. The base is crucial for activating the boronic acid to facilitate transmetalation to the palladium center.

Catalytic Cycle of Suzuki-Miyaura Coupling:

Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.

C. Cyanation for Nitrile Group Introduction

The introduction of the nitrile group at the 3-position is a critical step in the synthesis of Bosutinib. While not directly applicable to the 4-bromo position, a cyanation reaction on a suitably functionalized quinoline is a key transformation. For instance, if a bromo or chloro substituent were present at the 3-position, a palladium- or copper-catalyzed cyanation would be a viable strategy.

Protocol 5: Palladium-Catalyzed Cyanation (Rosenmund-von Braun Reaction)

This protocol describes a general method for the cyanation of an aryl bromide.

Materials:

• Aryl Bromide (e.g., a 3-bromoquinoline derivative)

• Zinc cyanide [Zn(CN)₂] or Potassium ferrocyanide [K₄[Fe(CN)₆]]

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃ with a ligand like dppf)

• Anhydrous DMF or DMAc

Step-by-Step Procedure:

• Reaction Setup: In an inert atmosphere glovebox or using Schlenk techniques, combine the aryl bromide (1.0 equivalent), the cyanide source (0.6-1.0 equivalents of Zn(CN)₂), and the palladium catalyst system.

• Reaction: Add the anhydrous solvent and heat the mixture to 100-140 °C for 12-24 hours.

• Work-up: After cooling, the reaction is quenched with aqueous ammonia or sodium bicarbonate solution and extracted with an organic solvent like ethyl acetate. The organic layer is washed, dried, and concentrated. The product is then purified.

Expert Insights: The Rosenmund-von Braun reaction has been modernized with the use of palladium catalysts, which allows for milder reaction conditions compared to the traditional high-temperature copper cyanide methods.[6] Zinc cyanide is a commonly used cyanide source as it is less toxic and more soluble in organic solvents than alkali metal cyanides. Potassium ferrocyanide is an even less toxic alternative.[6]

Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the key transformations discussed.

Reaction	Substrate	Reagents & Catalysts	Solvent	Temp. (°C)	Typical Yield
Protocol 1 & 2	Aniline	1. Malonic Acid, POCl₃2. NaOMe3. POBr₃	Toluene	Reflux	60-75% (over 3 steps)
Protocol 3	4-Bromo-2-methoxyquinoline	Trimethylsilylacetylene, Pd(PPh₃)₄, CuI, Et₃N	THF	25-60	70-90%
Protocol 4	4-Bromo-2-methoxyquinoline	(2,4-Dichloro-5-methoxyphenyl)boronic acid, Pd(dppf)Cl₂, K₂CO₃	Dioxane/H₂O	80-100	75-95%
Protocol 5	3-Bromoquinoline derivative	Zn(CN)₂, Pd(PPh₃)₄	DMF	120	60-85%

Conclusion and Future Perspectives

4-Bromo-2-methoxyquinoline is a highly valuable and versatile intermediate in the synthesis of complex molecules such as Bosutinib. Its strategic use allows for the efficient and modular construction of the quinoline core through robust and well-understood cross-coupling reactions. The protocols outlined in this application note provide a solid foundation for researchers to develop and optimize their synthetic routes to Bosutinib and its analogs.

Further advancements in this field may focus on the development of more sustainable and efficient catalytic systems, including the use of earth-abundant metal catalysts and flow chemistry approaches to enhance scalability and safety. The principles and methodologies described herein will undoubtedly continue to be instrumental in the ongoing efforts to improve the synthesis of life-saving pharmaceuticals.

References

• Boschelli, D. H., et al. (2001). 4-Anilino-3-quinolinecarbonitriles: A new class of potent and selective Src family kinase inhibitors. Journal of Medicinal Chemistry, 44(23), 3965-3977.
• Cai, Y., et al. (2017). A New and Practical Synthesis of 7-(3-Chloropropoxy)-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carbonitrile. Journal of Heterocyclic Chemistry, 54(5), 2841-2845.
• Cortes, J. E., et al. (2012). Bosutinib versus imatinib in newly diagnosed chronic-phase chronic myeloid leukemia: results from the BELA trial. Journal of Clinical Oncology, 30(28), 3486-3492.
• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and Quinazolines. Journal of the American Chemical Society, 61(10), 2890-2895.
• Kumar, P., et al. (2016). New Route for the synthesis of Bosutinib. Der Pharma Chemica, 8(19), 314-320.
• Li, G., et al. (2011). Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Redaelli, S., et al. (2012). Bosutinib: A new inhibitor of the Src/Abl kinases. Journal of Clinical Oncology, 30(28), e281-e284.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49.
• Yin, X. J., et al. (2010). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 15(6), 4261-4266.
• Zhang, H., et al. (2013). A New and Improved Synthesis of Bosutinib. Organic Process Research & Development, 17(11), 1451-1456.
• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121.
• Han, F. S. (2010). Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 39(3), 1084-1096.
• Sundermeier, M., et al. (2003). Palladium-catalysed amination of aryl chlorides and bromides. European Journal of Organic Chemistry, 2003(18), 3513-3527.
• Zhu, G., et al. (2017). New Synthesis of 7-(3-chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile, a Key Intermediate to Bosutinib. Journal of Heterocyclic Chemistry, 54(2), 1167-1171.
• WO2015198249A1 - Process for preparation of bosutinib - Google P

• Li, F., et al. (2010). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 15(6), 4261-4266. ([Link])

• Kumar, P., Rahim, M., Yaman, S. M., & Mhetre, S. (2016). New Route for the synthesis of Bosutinib. Der Pharma Chemica, 8(19), 314-320. ([Link])

• Organic Chemistry Portal. Sonogashira Coupling. ([Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Intramolecular Cyclization in Quinoline Synthesis

Introduction: The Quinoline Scaffold in Modern Chemistry

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, is a cornerstone of medicinal and industrial chemistry. First isolated from coal tar in 1834, its derivatives form the structural core of a vast array of compounds with significant biological activity, including the renowned antimalarial drug quinine, various anticancer agents, and potent antibiotics.[1] The versatility of the quinoline scaffold necessitates robust and adaptable synthetic methodologies.

This guide provides an in-depth exploration of several foundational and modern intramolecular cyclization techniques for constructing the quinoline ring. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond simple procedural lists. It delves into the mechanistic underpinnings of each reaction, explains the causality behind critical experimental choices, and provides detailed, field-tested protocols to enable successful implementation in the laboratory.

The Friedländer Annulation: A Classic Condensation

The Friedländer synthesis, first reported in 1882, is arguably one of the most direct and widely used methods for quinoline synthesis.[2] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., a ketone or ester), typically under acid or base catalysis.[1][3]

Core Principles & Mechanism

The reaction's elegance lies in its convergent nature, forming two new bonds in a single synthetic operation. While the precise sequence can depend on the catalytic conditions, the mechanism generally proceeds through an initial condensation followed by a cyclizing dehydration.[3][4]

Two primary mechanistic pathways are proposed:

• Aldol-First Pathway (Common under Base Catalysis): An initial aldol condensation between the two carbonyl partners forms an aldol adduct. This intermediate then undergoes cyclization via imine formation between the amino group and the remaining carbonyl, followed by dehydration to yield the aromatic quinoline ring.[4]

• Schiff Base-First Pathway (Common under Acid Catalysis): The 2-aminoaryl carbonyl first forms a Schiff base (imine) with the methylene partner. A subsequent intramolecular aldol-type condensation, followed by dehydration, completes the cyclization.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disclaimer / Avertissement [epe.bac-lac.gc.ca]

Experimental procedure for nucleophilic substitution on bromoquinolines

An Application Guide to Nucleophilic Substitution on Bromoquinolines: Protocols and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Scaffold as a Privileged Structure

The quinoline ring system is a cornerstone of medicinal chemistry and materials science, forming the structural core of numerous therapeutic agents and functional materials. The ability to precisely modify this scaffold is paramount in drug discovery for modulating biological activity, selectivity, and pharmacokinetic profiles. Nucleophilic substitution on bromoquinolines represents a direct and powerful strategy for introducing a diverse array of nitrogen, oxygen, and carbon-based functional groups.

This guide provides a detailed exploration of the primary methodologies for achieving these transformations. It moves beyond simple procedural lists to explain the underlying mechanistic principles that govern reaction outcomes, offering field-proven protocols for two of the most robust and versatile methods: Palladium-Catalyzed Buchwald-Hartwig Amination and Copper-Catalyzed Ullmann-type reactions, alongside classical Nucleophilic Aromatic Substitution (SNAr) and cyanation reactions.

Part 1: Mechanistic Principles and Strategic Considerations

A successful substitution reaction begins with a clear understanding of the reaction mechanism. The choice between a metal-catalyzed or a direct SNAr approach depends on the substitution pattern of the bromoquinoline, the nature of the nucleophile, and the desired reaction conditions.

The Nucleophilic Aromatic Substitution (SNAr) Pathway

In many ways, nucleophilic aromatic substitution (SNAr) is the conceptual opposite of the more familiar electrophilic aromatic substitution.[1] In the SNAr pathway, an electron-rich nucleophile attacks an electron-poor aromatic ring, proceeding through a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2] The reaction is finalized by the departure of a leaving group, restoring the ring's aromaticity.

For the quinoline system, the ring nitrogen itself is an electron-withdrawing group, which deactivates the ring towards electrophilic attack but activates it for nucleophilic attack, particularly at the C2 and C4 positions. The presence of additional strong electron-withdrawing groups (e.g., -NO₂) ortho or para to the bromine leaving group dramatically accelerates the reaction.[1][2]

The general mechanism follows an addition-elimination sequence:

• Addition: The nucleophile attacks the carbon atom bearing the bromine, forming the negatively charged Meisenheimer complex.

• Elimination: The leaving group (bromide) is expelled, and the aromaticity of the quinoline ring is restored.

Caption: The Addition-Elimination Mechanism of SNAr.

Transition Metal-Catalyzed Cross-Coupling

When the quinoline ring is not sufficiently activated for SNAr or when using less reactive nucleophiles, transition metal catalysis is indispensable. Palladium and copper complexes are the workhorses for these transformations, enabling C-N, C-O, and C-S bond formation with high efficiency and broad functional group tolerance.[3][4]

• Palladium-Catalyzed Buchwald-Hartwig Amination: This reaction has revolutionized C-N bond formation. The catalytic cycle involves the oxidative addition of the bromoquinoline to a Pd(0) complex, followed by coordination of the amine and subsequent reductive elimination to form the product and regenerate the catalyst. The choice of phosphine ligand is critical for success.[3]

• Copper-Catalyzed Ullmann Condensation: A classical method for forming C-N, C-O, and C-S bonds, the Ullmann reaction traditionally required harsh conditions (high temperatures, stoichiometric copper).[4] Modern protocols utilize catalytic amounts of soluble copper salts with ligands (e.g., diamines, amino acids), allowing for milder reaction conditions.[4][5]

Caption: General workflow for metal-catalyzed cross-coupling.

Part 2: Core Experimental Protocols

The following protocols provide a robust starting point for experimentation. Researchers should note that optimization for specific bromoquinoline and nucleophile combinations may be necessary.

C-N Bond Formation: Amination

The synthesis of aminoquinolines is crucial for developing new pharmaceuticals, including antimalarial and anticancer agents.[6]

This protocol is highly versatile for coupling a wide range of primary and secondary amines with bromoquinolines.[3]

Materials:

• Bromoquinoline derivative (1.0 equiv)

• Amine nucleophile (1.1–1.5 equiv)

• Palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., Xantphos, BINAP, 2-4 mol%)

• Base (e.g., NaOt-Bu, Cs₂CO₃, K₃PO₄, 1.2–2.0 equiv)

• Anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane)

Step-by-Step Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere (N₂ or Ar), add the bromoquinoline, the base, the palladium precursor, and the phosphine ligand.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous solvent via syringe.[3]

• Add the amine nucleophile (if liquid, via syringe; if solid, add with other solids in step 1).

• Seal the vessel and stir the reaction mixture at the desired temperature (typically 80–120 °C) for the specified time (4-24 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.[3]

• Dilute the mixture with a suitable solvent (e.g., ethyl acetate), filter through a pad of Celite to remove palladium residues, and concentrate the filtrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Quantitative Data Summary: Buchwald-Hartwig Amination

Bromoquinoline	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
3-Bromoquinoline	Aniline	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	110	~85
6-Bromoquinoline	Morpholine	Pd₂(dba)₃ / BINAP	NaOt-Bu	Toluene	100	>90
8-Bromoquinoline	Benzylamine	Pd(OAc)₂ / RuPhos	K₃PO₄	t-BuOH	100	~78

(Yields are representative and may vary based on specific conditions and substrate purity. Data synthesized from typical outcomes in cross-coupling literature.)

This method is a valuable alternative to palladium catalysis, especially for certain heterocyclic amines or on a larger scale where cost is a factor.[3][4]

Materials:

• Bromoquinoline derivative (1.0 equiv)

• Amine nucleophile (1.5–3.0 equiv)

• Copper catalyst (e.g., CuI, 5-10 mol%)

• Ligand (optional, e.g., L-proline, 1,10-phenanthroline, 10-20 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, 2.0 equiv)

• High-boiling polar solvent (e.g., DMF, NMP, DMSO)

Step-by-Step Procedure:

• In a reaction vessel, combine the bromoquinoline, copper catalyst, ligand (if used), and base.

• Add the amine nucleophile and the solvent.[3]

• Heat the reaction mixture with vigorous stirring at the desired temperature (typically 100–150 °C) for the specified time (12-48 hours).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature.[3]

• Dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography or recrystallization.[3]

C-O Bond Formation: Alkoxylation and Aryloxylation

The synthesis of alkoxyquinolines is important for producing compounds with antimycobacterial and other biological activities.[7]

This protocol is effective for the coupling of bromoquinolines with phenols and alcohols.

Materials:

• Bromoquinoline derivative (1.0 equiv)

• Alcohol or Phenol nucleophile (1.2–2.0 equiv)

• Copper catalyst (e.g., CuI, 5-10 mol%)

• Base (e.g., Cs₂CO₃, K₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene, Dioxane, DMF)

Step-by-Step Procedure:

• To a reaction vessel, add the bromoquinoline, alcohol/phenol, copper catalyst, and base.

• Add the solvent and heat the mixture to 110-140 °C for 12-24 hours. A Dean-Stark trap may be used if water is formed.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture, dilute with a solvent like ethyl acetate, and filter to remove inorganic salts.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography. (Procedure adapted from related syntheses[7])

C-C Bond Formation: Cyanation

The introduction of a nitrile group opens up a vast chemical space, as it can be hydrolyzed to carboxylic acids, reduced to amines, or converted to tetrazoles.

Modern cyanation methods often use less toxic cyanide sources than traditional reagents like CuCN.[8] Potassium ferrocyanide (K₄[Fe(CN)₆]) is an excellent, safer alternative.

Materials:

• Bromoquinoline derivative (1.0 equiv)

• Potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O) (0.22 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.1–1.0 mol%)

• Base (e.g., Na₂CO₃, 1.0 equiv)

• Solvent (e.g., DMAC, DMF)

Step-by-Step Procedure:

• Charge a reaction flask with the bromoquinoline, K₄[Fe(CN)₆]·3H₂O, Na₂CO₃, and Pd(OAc)₂.[8]

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) twice.

• Add the solvent (e.g., DMAC) and heat the mixture to 120-140 °C.[8]

• Monitor the reaction by HPLC or LC-MS.

• Once complete, cool the mixture to room temperature and dilute with ethyl acetate.[8]

• Filter the resulting slurry. Wash the filtrate with water and 5% aqueous NH₄OH to remove residual metals.

• Dry the organic layer over Na₂SO₄ and remove the solvent in vacuo to yield the cyanoquinoline product.[8]

Part 3: Advanced Methodologies and Troubleshooting

Microwave-Assisted Synthesis

Microwave irradiation can dramatically accelerate nucleophilic substitution reactions, often reducing reaction times from hours to minutes and improving yields.[9][10]

Adaptation for Microwave Synthesis:

• Vessel: Use a dedicated microwave reaction vial with a stir bar.

• Reagents: Assemble all reagents in the vial as described in the conventional protocols.

• Sealing: Securely cap the vial.

• Microwave Reactor: Place the vial in the microwave reactor and program the desired temperature and time (e.g., 160 °C for 10-30 minutes).[11] Use temperature monitoring (IR sensor) rather than power level for reproducibility.

• Safety: Be aware that reactions in sealed vessels can build significant pressure. Always allow the vial to cool completely before opening.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Inactive catalyst (Pd/Cu oxidized)- Insufficiently strong base- Low reaction temperature- Steric hindrance on substrate or nucleophile	- Use fresh catalyst/ligands; ensure inert atmosphere- Switch to a stronger base (e.g., K₂CO₃ to NaOt-Bu)- Increase temperature incrementally (by 10-20 °C)- Use a bulkier ligand (e.g., RuPhos) to promote reductive elimination
Formation of Side Products	- Hydrolysis of bromoquinoline to quinolinone- Homocoupling of the bromoquinoline- N- vs. O-alkylation (for ambident nucleophiles)	- Ensure anhydrous conditions and a robust inert atmosphere- Lower catalyst loading or temperature- Screen different solvents or bases to favor the desired selectivity[12]
Difficulty in Purification	- Product is highly polar and binds to silica- Residual metal catalyst contamination	- Use a different stationary phase (e.g., alumina) or reverse-phase chromatography- Include an aqueous wash with NH₄OH or EDTA solution during workup to chelate and remove metals

Part 4: Safety Precautions

• General: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory.

• Inert Atmosphere: Reactions involving palladium or copper catalysts are sensitive to oxygen. Proper handling using Schlenk lines or glove boxes is essential to prevent catalyst deactivation.

• Reagents:

  • Palladium Catalysts: Can be toxic and pyrophoric. Handle with care.

  • Strong Bases: Sodium tert-butoxide (NaOt-Bu) is highly reactive and moisture-sensitive.

  • Cyanide Sources: Potassium ferrocyanide is relatively stable, but acidification can release highly toxic HCN gas. Always handle in a fume hood and use basic workup conditions.

  • Solvents: High-boiling polar solvents like DMF, NMP, and DMSO have specific health risks. Consult the Safety Data Sheet (SDS) for each.

References

• Trevizan, J. T., et al. (2024). Unveiling the Antimycobacterial Potential of Novel 4-Alkoxyquinolines: Insights into Selectivity, Mechanism of Action, and In Vivo Exposure. Journal of Medicinal Chemistry. Available at: [Link]

• Hassan, J., et al. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470. Available at: [Link]

• CEM Corporation. (n.d.). Nucleophilic additions and substitutions. Retrieved from [Link]

• Weissman, S. A., & Zewge, D. (2009). U.S. Patent No. 7,595,417 B2. U.S. Patent and Trademark Office.

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution (NAS). Master Organic Chemistry. Retrieved from [Link]

• Kadhom, M. A., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Records of Natural Products, 10(5), 629-635. Available at: [Link]

• Leah4sci. (2025). Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. Retrieved from [Link]

• ResearchGate. (2025). Microwave Assisted Aromatic Nucleophilic Substitution Reaction Under Solventless Condition. Retrieved from [Link]

• Lei, X., & Wu, J. (2014). Copper-Catalyzed Propargylation of Nitroalkanes. Organic Letters, 16(15), 4032–4035. Available at: [Link]

• Romero, M., & Delgado, R. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry, 13. Available at: [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• Miles, C. E., et al. (2010). Nucleophilic Aromatic Substitution, A Guided Inquiry Laboratory Experiment. Journal of Chemical Education, 88(1), 82–84. Available at: [Link]

• Ju, Y., Kumar, D., & Varma, R. S. (2006). Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium. The Journal of Organic Chemistry, 71(17), 6697–6700. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Stankovičová, H., et al. (2021). Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Aromatic Contaminants. Catalysts, 11(11), 1362. Available at: [Link]

• Gandon, V., et al. (2024). Pallado-Catalyzed Cascade Synthesis of 2-Alkoxyquinolines from 1,3-Butadiynamides. Molecules, 29(15), 3467. Available at: [Link]

• The Organic Chemistry Tutor. (2023). Nucleophilic Aromatic Substitution: Introduction and Addition-Elimination Mechanism. YouTube. Retrieved from [Link]

• Romero, M., & Delgado, R. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. PMC. Available at: [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nucleophilic Aromatic Substitution. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst [mdpi.com]
• 6. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 7. Unveiling the Antimycobacterial Potential of Novel 4-Alkoxyquinolines: Insights into Selectivity, Mechanism of Action, and In Vivo Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US7595417B2 - Cyanation of aromatic halides - Google Patents [patents.google.com]
• 9. Nucleophilic additions and substitutions [cem.com]
• 10. Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium [organic-chemistry.org]
• 11. Nucleophilic Aromatic Substitution, A Guided Inquiry Laboratory Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pallado-Catalyzed Cascade Synthesis of 2-Alkoxyquinolines from 1,3-Butadiynamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Bromo-2-methoxyquinoline

Welcome to the technical support center for the synthesis of 4-Bromo-2-methoxyquinoline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important chemical intermediate. Our goal is to empower you with the knowledge to improve your reaction yields, enhance product purity, and streamline your synthetic workflow.

Troubleshooting Guide: Common Issues and Solutions

Low yields and the formation of side products are common hurdles in the synthesis of 4-Bromo-2-methoxyquinoline. This section addresses specific problems you might encounter in the lab and offers practical solutions grounded in chemical principles.

Issue 1: Low Yield of 4-Bromo-2-methoxyquinoline and a Complex Mixture of Products

Symptoms:

• The crude NMR spectrum shows multiple sets of peaks in the aromatic region, indicating a mixture of brominated isomers.

• TLC analysis reveals several spots with close Rf values, making purification difficult.

• The isolated yield of the desired 4-bromo product is significantly lower than expected.

Root Cause Analysis and Solutions:

The synthesis of 4-Bromo-2-methoxyquinoline typically proceeds via an electrophilic aromatic substitution reaction on the 2-methoxyquinoline core. The methoxy group at the 2-position is an activating, ortho-, para-directing group. However, the quinoline ring system has its own inherent reactivity patterns, which can lead to a lack of regioselectivity in the bromination step.

• Controlling Regioselectivity: The choice of brominating agent and reaction conditions is critical for directing the bromine to the C4 position.

  • Milder Brominating Agents: Aggressive reagents like neat bromine (Br₂) can lead to over-bromination and the formation of multiple isomers.[1] Consider using N-Bromosuccinimide (NBS), which is a milder source of electrophilic bromine and can improve regioselectivity.[1]

  • Reaction Temperature: Lowering the reaction temperature can often enhance selectivity by favoring the kinetically controlled product. Running the reaction at 0 °C or even lower may suppress the formation of undesired isomers.

  • Solvent Effects: The choice of solvent can influence the reactivity of the brominating agent. A non-polar solvent like carbon tetrachloride or a polar aprotic solvent like acetonitrile can be explored to optimize the reaction.

• Reaction Monitoring: Closely monitor the reaction progress using TLC or LC-MS. This will help you determine the optimal reaction time to maximize the formation of the desired product while minimizing the formation of di- and poly-brominated byproducts.

Issue 2: Formation of Dark, Tar-Like Byproducts

Symptoms:

• The reaction mixture turns dark brown or black.

• A significant amount of insoluble, tarry material is formed.

• Purification is challenging due to the presence of polymeric material.

Root Cause Analysis and Solutions:

The formation of tar-like substances is often a sign of product or starting material degradation under harsh reaction conditions.[1]

• Temperature Control: Excessively high temperatures can lead to polymerization and decomposition. If you are heating the reaction, try running it at a lower temperature for a longer duration.[1]

• Exclusion of Light: Some bromination reactions are sensitive to light, which can initiate radical side reactions. Conducting the reaction in a flask wrapped in aluminum foil can prevent light-induced degradation.

• Purity of Starting Materials: Ensure that your 2-methoxyquinoline starting material is pure. Impurities can sometimes act as catalysts for decomposition.

Issue 3: Difficult Purification of the Final Product

Symptoms:

• Co-elution of the desired product with isomers or impurities during column chromatography.

• The product crystallizes with difficulty or oils out.

Root Cause Analysis and Solutions:

The separation of regioisomers can be challenging due to their similar polarities.[1]

• Chromatography Optimization:

  • Solvent System: Experiment with different solvent systems for column chromatography. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexanes) can improve separation.

  • Alternative Stationary Phases: If silica gel does not provide adequate separation, consider using alumina or a reverse-phase column.

• Recrystallization: If the product is a solid, recrystallization is an excellent method for purification. Test various solvents to find one in which the desired product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.

• Derivative Formation: In challenging cases, converting the product to a crystalline derivative, purifying the derivative, and then regenerating the desired product can be a viable strategy.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 4-Bromo-2-methoxyquinoline?

The most direct route is the electrophilic bromination of 2-methoxyquinoline. The key is to control the regioselectivity of this reaction.

Q2: How does the methoxy group influence the bromination of the quinoline ring?

The methoxy group at the C2 position is an electron-donating group, which activates the quinoline ring towards electrophilic substitution. It directs incoming electrophiles to the ortho and para positions. In the case of 2-methoxyquinoline, the para position (C4) is sterically accessible and electronically favored for substitution.

Q3: Are there alternative brominating agents I can use besides Br₂ and NBS?

Yes, several other brominating agents can be considered, each with its own reactivity profile. These include:

• Dibromoisocyanuric acid (DBI): A powerful brominating agent that can be used in strong acids.[2]

• Organic Ammonium Tribromides: These are often solid, safer alternatives to liquid bromine and can offer improved handling and selectivity.

• Transition metal-free C-H bromination: Modern methods are being developed for the direct bromination of C-H bonds, which may offer improved selectivity.[3]

Q4: What is the expected yield for the synthesis of 4-Bromo-2-methoxyquinoline?

Yields can vary significantly depending on the specific conditions used. With careful optimization of the reaction conditions, including the choice of brominating agent, solvent, and temperature, yields can often be improved. While a specific yield for this exact transformation is not prominently reported, analogous brominations of similar heterocyclic systems can achieve yields ranging from moderate to high (50-90%) with proper optimization.[4]

Q5: How can I confirm the identity and purity of my final product?

A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the product and the position of the bromine atom.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Melting Point: A sharp melting point is a good indicator of purity for solid compounds.

• Thin Layer Chromatography (TLC) and/or High-Performance Liquid Chromatography (HPLC): These techniques can be used to assess the purity of the sample.

Experimental Protocols

Protocol 1: Electrophilic Bromination of 2-Methoxyquinoline using NBS

This protocol provides a starting point for the synthesis of 4-Bromo-2-methoxyquinoline. Optimization may be required.

Materials:

• 2-Methoxyquinoline

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄) or Acetonitrile (CH₃CN)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• Dissolve 2-methoxyquinoline (1.0 eq) in CCl₄ or CH₃CN in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add NBS (1.05 eq) portion-wise over 15 minutes, while stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 1-3 hours.

• Once the reaction is complete, quench the reaction by adding saturated aqueous sodium thiosulfate solution.

• Separate the organic layer and wash it with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Data Presentation

Table 1: Comparison of Brominating Agents for Quinoline Bromination

Brominating Agent	Typical Reaction Conditions	Advantages	Disadvantages
Br₂	Neat or in a solvent like acetic acid or CCl₄	Readily available and inexpensive	Highly corrosive and toxic; can lead to over-bromination and low regioselectivity.[1][5]
NBS	Aprotic solvents (e.g., CCl₄, CH₃CN), often with a radical initiator for other reactions, but used for electrophilic substitution here.	Milder than Br₂, easier to handle, can provide better regioselectivity.[1]	Higher cost than Br₂.
DBI	Strong acids (e.g., H₂SO₄, CF₃SO₃H)	Highly reactive, can brominate deactivated rings.[2]	Requires strongly acidic and corrosive conditions.

Visualizations

Reaction Workflow

Caption: A typical experimental workflow for the synthesis of 4-Bromo-2-methoxyquinoline.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in the synthesis.

References

• Jia, F.-C., et al. (2016). A Selective Synthesis of 4-Bromoisoquinoline and 4-Bromoisquinolone. SAGE Publications. Available at: [Link]

• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Eicher, T., Hauptmann, S., & Speicher, A. (2013).
• Katritzky, A. R., Ramsden, C. A., Joule, J. A., & Zhdankin, V. V. (2010). Handbook of Heterocyclic Chemistry (3rd ed.). Elsevier.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.
• Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.
• Larock, R. C. (1999).
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley.
• De Kimpe, N. (Ed.). (2007).
• Pozharskii, A. F., Soldatenkov, A. T., & Katritzky, A. R. (1997). Heterocycles in Life and Society. Wiley.
• Caret, R. L., Denniston, K. J., & Topping, J. J. (2011). Foundations of Inorganic, Organic, and Biological Chemistry. McGraw-Hill.
• Solomons, T. W. G., Fryhle, C. B., & Snyder, S. A. (2016). Organic Chemistry (12th ed.). Wiley.
• Bruice, P. Y. (2016). Organic Chemistry (8th ed.). Pearson.
• Vollhardt, K. P. C., & Schore, N. E. (2018). Organic Chemistry: Structure and Function (8th ed.). W. H. Freeman.
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
• Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier.
• Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. Wiley.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. guidechem.com [guidechem.com]
• 5. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki-Miyaura Cross-Coupling Reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the Suzuki-Miyaura reaction. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you troubleshoot and optimize your cross-coupling experiments. This guide is structured in a question-and-answer format to directly address the specific challenges you may encounter, moving beyond simple checklists to explain the underlying chemical principles.

Troubleshooting Guide: Addressing Low Yield

Low or inconsistent yields in a Suzuki-Miyaura coupling can be frustrating, but the issue is almost always traceable to a few key areas.[1] This section provides a systematic approach to diagnosing and solving these problems.

Q1: My reaction shows low conversion or has stalled. Could my palladium catalyst be the problem?

A1: Absolutely. The state and activity of your palladium catalyst are paramount. The catalytic cycle relies on the availability of a coordinatively unsaturated Pd(0) species to initiate oxidative addition.[2] Failure at this stage is a common reason for low yield. Here are the primary causes and solutions:

• Catalyst Oxidation: The active catalyst is the Pd(0) species. If you are using a Pd(0) source like Pd(PPh₃)₄, it can be sensitive to air and may have oxidized over time. If you are using a Pd(II) precatalyst, such as Pd(OAc)₂ or PdCl₂(dppf), it must be efficiently reduced in situ to Pd(0) for the catalytic cycle to begin.[3] Inefficient reduction can lead to low conversion.

• Ligand Degradation: Phosphine-based ligands, which are crucial for stabilizing the catalyst and modulating its reactivity, are susceptible to oxidation.[2][3] Using old or improperly stored ligands can lead to catalyst deactivation.

• Inadequate Degassing: Oxygen is a potent enemy of the Pd(0) catalyst. It can oxidize the active catalyst to an inactive Pd(II) species, halting the reaction. Rigorous degassing of your solvent and reaction mixture is not optional; it is essential.[3]

• Formation of Palladium Black: The precipitation of palladium black is a visual indicator of catalyst decomposition. This occurs when Pd(0) species aggregate and fall out of solution, effectively removing the catalyst from the reaction cycle. This is often caused by an inappropriate ligand-to-metal ratio or high temperatures.

Solutions & Protocols:

• Use High-Quality Reagents: Ensure your palladium source and ligands are fresh and have been stored correctly under an inert atmosphere. For Pd(II) precatalysts, consider newer generation systems (e.g., Buchwald G3 precatalysts) designed for efficient generation of the active catalyst.[4]

• Optimize Ligand Choice: The ligand's electronic and steric properties are critical.

  • Electron-rich ligands (e.g., alkylphosphines like PCy₃, N-heterocyclic carbenes (NHCs), or biarylphosphines like SPhos) facilitate the oxidative addition step, which is often rate-limiting, especially for less reactive electrophiles like aryl chlorides.[3][5][6]

  • Bulky ligands promote the final reductive elimination step, which forms the desired C-C bond.[3][5]

• Implement Rigorous Degassing: See the detailed protocol below for proper degassing techniques.

This protocol ensures the removal of dissolved oxygen, which can deactivate the palladium catalyst.

Method A: Inert Gas Sparging

• Combine your aryl halide, boronic acid/ester, base, and solvent in the reaction flask equipped with a stir bar.

• Insert a long needle connected to an inert gas (Argon or Nitrogen) source, ensuring the tip is submerged below the liquid surface.

• Insert a second, shorter needle to act as a vent.

• Bubble the inert gas through the solution for 15-30 minutes while stirring.

• Remove the needles and add your palladium catalyst and ligand under a positive flow of inert gas. Quickly seal the flask.

Method B: Freeze-Pump-Thaw (Recommended for highest efficiency)

• Add all solid reagents to a flask designed for vacuum applications (e.g., a Schlenk flask).

• Add the solvent, then securely cap the flask.

• Freeze the mixture completely in a liquid nitrogen bath.

• Once frozen, apply a high vacuum for 5-10 minutes.

• Close the flask to the vacuum and thaw the mixture in a room temperature water bath. You may see gas bubbles evolve as dissolved gases are released.

• Repeat this freeze-pump-thaw cycle at least three times.

• After the final cycle, backfill the flask with an inert gas before adding the catalyst.

Q2: I suspect my organoboron reagent is the issue. What can go wrong and how do I fix it?

A2: The stability and purity of your boronic acid or ester are frequent culprits in low-yielding Suzuki reactions. Their instability is one of the most common reasons for failure.[2]

• Protodeboronation: This is a major side reaction where the C-B bond is cleaved and replaced by a C-H bond, effectively destroying your nucleophile.[3] This process can be accelerated by aqueous conditions, high temperatures, and certain structural features on the boronic acid itself.[7]

• Trimerization to Boroxines: Boronic acids can dehydrate to form cyclic trimers called boroxines. While boroxines are often competent in the coupling reaction, their formation changes the stoichiometry and can introduce water into the reaction, which may not be desirable depending on the conditions.

• Poor Quality: Commercially available boronic acids can vary in purity. Impurities can interfere with the catalyst.

Solutions & Strategies:

• Switch to a More Stable Boronic Ester: If you suspect protodeboronation, switching from a boronic acid to a boronic ester is the most effective solution.

  • Pinacol esters (Bpin) are widely used and offer significantly improved stability against protodeboronation.[2]

  • MIDA (N-methyliminodiacetic acid) boronates are exceptionally stable, crystalline solids that can be used directly in couplings and are robust enough for chromatography.

  • Aryltrifluoroborate salts (K[ArBF₃]) are another excellent alternative, known for being less prone to protodeboronation compared to boronic acids.[8]

• Check Reagent Purity: If possible, verify the purity of your boronic acid by NMR before use. Recrystallization may be necessary.

• Minimize Reaction Time and Temperature: If using a sensitive boronic acid, try to find conditions that allow for lower temperatures or shorter reaction times to minimize its exposure to decomposition-promoting conditions.[7]

Frequently Asked Questions (FAQs)

Q3: How critical is the choice of base, and how do I select the right one?

A3: The base is not a passive component; it plays an active and essential role in the catalytic cycle. Organoboron compounds are generally not nucleophilic enough to transmetalate directly with the palladium center. The base activates the boronic acid by forming a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻), which readily participates in transmetalation.[6][8]

Common Base Choices & Considerations:

Base Type	Examples	Strength	Key Characteristics & Use Cases
Carbonates	K₂CO₃, Na₂CO₃, Cs₂CO₃	Moderate	The most common choice. Often used in aqueous/organic solvent mixtures. Cs₂CO₃ is more soluble and often more effective but also more expensive.
Phosphates	K₃PO₄	Strong	A very effective base, particularly for difficult couplings involving sterically hindered substrates or aryl chlorides. Often used in anhydrous organic solvents like toluene or dioxane.
Hydroxides	NaOH, KOH, Ba(OH)₂	Strong	Highly effective but can promote side reactions if your substrates have base-sensitive functional groups (e.g., esters).
Fluorides	KF, CsF	Weak	Useful for substrates with base-labile groups. The fluoride ion is thought to activate the boronic acid without significantly raising the pH.[6]
Alkoxides	NaOtBu, KOtBu	Very Strong	Generally used for more challenging couplings, such as those involving sp³-hybridized boranes.

A screening of different bases is often a worthwhile optimization step. A common starting point is K₂CO₃ or K₃PO₄.[9]

Q4: My starting materials are not fully soluble. How does solvent choice impact the reaction?

A4: Solvent choice is crucial for ensuring that all components of the reaction are sufficiently soluble to interact. Poor solubility can lead to slow reaction rates and low yields.[4] The Suzuki reaction is remarkably versatile and can be run in a wide range of solvents.[2][10]

Common Solvent Systems:

• Ethers: Dioxane, THF, 2-MeTHF. Good general-purpose solvents. Dioxane is a very common choice.

• Aromatics: Toluene, Xylenes. Excellent for running reactions at higher temperatures.

• Amides: DMF, DMAc. Polar aprotic solvents that can be effective but may be difficult to remove during workup.

• Alcohols/Water: Ethanol, isopropanol, and often a mixture with water (e.g., Dioxane/H₂O). The presence of water can be beneficial for dissolving the inorganic base and facilitating the formation of the active boronate species.[7]

If you observe poor solubility, increasing the temperature or switching to a different solvent system is a logical first step. For biphasic mixtures (e.g., Toluene/Water), vigorous stirring is essential to maximize the interfacial area where the reaction occurs.[4]

Q5: I am using an aryl chloride, and the reaction is very sluggish. What should I do?

A5: Aryl chlorides are notoriously less reactive than the corresponding bromides or iodides. This is because the C-Cl bond is stronger, making the oxidative addition step significantly slower and often the rate-limiting step of the entire catalytic cycle.[11]

Strategies for Coupling Aryl Chlorides:

• Use a Specialized Ligand: Standard ligands like PPh₃ are often ineffective. You need a more electron-rich and bulky ligand to facilitate the difficult oxidative addition.

  • Buchwald Biarylphosphine Ligands: Ligands like SPhos, XPhos, and RuPhos are specifically designed for this purpose and are highly effective.[12]

  • N-Heterocyclic Carbenes (NHCs): These are another class of highly electron-donating ligands that are excellent for activating aryl chlorides.[6]

• Use a Stronger Base: A stronger base like K₃PO₄ is often required to accelerate the catalytic cycle.

• Increase the Temperature: Higher reaction temperatures are typically necessary to overcome the activation energy of the C-Cl bond cleavage.

Visualizing the Process

Understanding the core mechanism and potential pitfalls is key to effective troubleshooting.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-defined cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Workflow for Low Yield

This decision tree provides a logical path for diagnosing the root cause of a failed or low-yielding reaction.

Caption: A logical workflow for troubleshooting low yield.

Side Reaction: Protodeboronation

This diagram illustrates the undesired reaction that consumes the boronic acid.

Caption: The protodeboronation side reaction.

References

• How to approach choosing reaction conditions for Suzuki? : r/Chempros - Reddit. (2024-02-23). Retrieved from [Link]

• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions - Chemical.AI. (2025-09-22). Retrieved from [Link]

• Case Study: Solvent Selection for a Suzuki Reaction - Catalysis Consulting. Retrieved from [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024-10-10). Retrieved from [Link]

• Masking Boronic Acids for Suzuki Coupling - YouTube. (2011-10-03). Retrieved from [Link]

• Optimizing Suzuki Coupling Reactions - CovaSyn. Retrieved from [Link]

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? - Quora. (2018-04-04). Retrieved from [Link]

• Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning - ChemistryViews. (2022-11-05). Retrieved from [Link]

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design | Request PDF - ResearchGate. Retrieved from [Link]

• Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents - NIH. (2020-05-13). Retrieved from [Link]

• Effect of different bases on the Suzuki-Miyaura coupling a | Download Table - ResearchGate. Retrieved from [Link]

• Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit. (2016-01-05). Retrieved from [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - NIH. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Retrieved from [Link]

• Suzuki Coupling - Organic Chemistry Portal. Retrieved from [Link]

• Suzuki reaction - Wikipedia. Retrieved from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025-03-29). Retrieved from [Link]

• Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC - NIH. Retrieved from [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC - NIH. Retrieved from [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC - NIH. Retrieved from [Link]

• The Suzuki Reaction - Chem 115 Myers. Retrieved from [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - NIH. Retrieved from [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions | Journal of the American Chemical Society. Retrieved from [Link]

• Palladium-catalyzed decarbonylative Suzuki–Miyaura cross-coupling of amides by carbon–nitrogen bond activation - Chemical Science (RSC Publishing). Retrieved from [Link]

Sources

• 1. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. quora.com [quora.com]
• 12. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Bromo-2-methoxyquinoline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4-Bromo-2-methoxyquinoline. This guide is designed for researchers, chemists, and professionals in drug development who are working with quinoline scaffolds. Here, we provide in-depth, experience-driven answers to common questions, detailed experimental protocols, and troubleshooting advice to navigate the complexities of this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing 4-Bromo-2-methoxyquinoline?

There are two principal strategies for accessing the 4-Bromo-2-methoxyquinoline target. The choice depends largely on the availability of starting materials, scalability, and the desired level of regiochemical control.

• Route A: Functional Group Interconversion from a Dihaloquinoline Intermediate. This is a common and robust pathway that begins with the synthesis of a versatile intermediate, 2,4-dichloroquinoline. Subsequent, selective reactions are then performed to install the methoxy and bromo groups. This route offers distinct, modular steps, which are often easier to troubleshoot and optimize.

• Route B: Modification of a Pre-functionalized Quinolone. This approach involves synthesizing a quinolone ring that already contains one of the desired functional groups (or a precursor). For instance, one could synthesize 2-methoxy-4-quinolone and then convert the 4-oxo (or 4-hydroxy) group into the bromo substituent. This can be more efficient if the key quinolone intermediate is readily available.

Q2: Which synthetic route is recommended for process development and offers the best control over regiochemistry?

For process development and scalability, Route A (Functional Group Interconversion from 2,4-Dichloroquinoline) is generally recommended. The reasoning is threefold:

• High Availability of Precursors: The synthesis of 2,4-dichloroquinoline starts from widely available anilines and malonic acid.

• Predictable Regioselectivity: The C2 and C4 positions on the 2,4-dichloroquinoline ring have different electronic properties. The C2 position is more activated towards nucleophilic aromatic substitution (SNAr) due to its proximity to the ring nitrogen. This allows for a highly selective reaction with sodium methoxide to form 4-chloro-2-methoxyquinoline.[1][2]

• Modular Troubleshooting: Each step—quinoline formation, chlorination, methoxylation, and the final halogenation/coupling—is a distinct transformation that can be individually optimized and monitored.

While Route B can be effective, direct bromination of a 4-quinolone can sometimes lead to side products or require harsh reagents. Therefore, the step-wise approach of Route A provides a more reliable and controllable path to the final product.

In-Depth Guide: Synthesis via 2,4-Dichloroquinoline Intermediate (Route A)

This section provides a detailed workflow, experimental protocols, and troubleshooting for the recommended synthetic route.

Workflow Overview: Route A

Caption: Workflow for Route A synthesis of 4-Bromo-2-methoxyquinoline.

Step 1 & 2: One-Pot Synthesis of 2,4-Dichloroquinoline

The synthesis of the key 2,4-dichloroquinoline intermediate can be efficiently performed in a one-pot reaction from a suitable aromatic amine and malonic acid using phosphorus oxychloride (POCl₃) as both the chlorinating and cyclizing agent.[3]

Experimental Protocol

• Reaction Setup: In a three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, cautiously add phosphorus oxychloride (POCl₃, ~10 equivalents).

• Amine Addition: To the stirred POCl₃, add the aromatic amine (1 equivalent) portion-wise, maintaining the temperature below 40°C.

• Malonic Acid Addition: Once the amine has dissolved, add malonic acid (1.5 equivalents) carefully in small portions. The reaction is exothermic.

• Heating: After the addition is complete, heat the reaction mixture to reflux (typically 110-120°C) for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the reaction mixture to room temperature and pour it cautiously onto crushed ice with vigorous stirring. This will quench the excess POCl₃.

• Neutralization & Extraction: Neutralize the acidic aqueous solution with a base (e.g., concentrated NaOH or NH₄OH) to a pH of ~8. Be cautious, as this is an exothermic process. The product will often precipitate as a solid. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Troubleshooting Guide: 2,4-Dichloroquinoline Synthesis

• Q: My reaction yield is very low, or the reaction stalls. What are the likely causes?

  • A: The most common issue is moisture. POCl₃ reacts violently with water. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (nitrogen or argon). Additionally, the purity of the aniline starting material is critical; impurities can inhibit the cyclization. Finally, ensure the reflux temperature is high enough and the reaction is heated for a sufficient duration.

• Q: The workup procedure is difficult, forming an emulsion during extraction.

  • A: This is common due to the formation of phosphates and the viscous nature of the quenched mixture. Adding a brine wash after neutralization can help break the emulsion. Filtering the quenched, neutralized mixture through a pad of Celite before extraction can also remove particulate matter that stabilizes emulsions.

• Q: I am seeing isomeric products, especially when using a meta-substituted aniline. How can I control this?

  • A: The cyclization step can lead to a mixture of 5- and 7-substituted quinolines. While often difficult to control completely, running the reaction at the lowest effective temperature can sometimes improve the selectivity for one isomer over the other. Careful analysis and chromatographic separation are essential in these cases.

Step 3: Selective Methoxylation at C2

This step leverages the higher reactivity of the C2 position for SNAr.

Experimental Protocol

• Reaction Setup: Dissolve 2,4-dichloroquinoline (1 equivalent) in anhydrous methanol (MeOH).

• Reagent Addition: To this solution, add a solution of sodium methoxide (NaOMe) in methanol (1.0-1.2 equivalents) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50°C) for 2-4 hours. The higher reactivity of the C2-chloride allows for selective substitution without significant reaction at C4 under these mild conditions.[1]

• Monitoring: Track the disappearance of the starting material and the formation of the mono-substituted product by TLC.

• Workup: Once the reaction is complete, remove the methanol under reduced pressure. Add water to the residue and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate. The crude 4-chloro-2-methoxyquinoline is often pure enough for the next step, but can be purified by column chromatography if needed.

Troubleshooting Guide: Selective Methoxylation

• Q: My reaction is producing a significant amount of the di-substituted product (2,4-dimethoxyquinoline). How can I improve selectivity?

  • A: This indicates the reaction conditions are too harsh. Avoid high temperatures and prolonged reaction times. Use only a slight excess (max 1.2 equivalents) of sodium methoxide. Running the reaction at 0°C or room temperature and carefully monitoring its progress is key to stopping it after the mono-substitution is complete.

• Q: The reaction is slow or incomplete.

  • A: Ensure your sodium methoxide is not old or decomposed and that your solvents are anhydrous. A slight warming to 40-50°C can increase the rate without compromising selectivity significantly, but this should be monitored closely.

Step 4: Conversion of 4-Chloro to 4-Bromo Group

Directly substituting the 4-chloro group with a bromide via a simple SNAr (like a Finkelstein reaction) is very difficult for an aryl chloride. Modern catalytic methods are required.

Conceptual Approach: Palladium-Catalyzed Buchwald-Hartwig or Suzuki-type Cross-Coupling

While not a direct "bromination," a common strategy in modern synthesis is to use the chloro-group as a handle for cross-coupling. A more direct, albeit advanced, method involves a Palladium-catalyzed C-Br bond formation or a lithiation-bromination sequence.

Alternative (and more direct) Bromination Strategy

A more classical, though potentially lower-yielding, approach involves converting the 4-chloro group to a 4-hydroxy/quinolone via hydrolysis, followed by bromination.

• Hydrolysis: Heat 4-chloro-2-methoxyquinoline in strong acid (e.g., concentrated HCl) to hydrolyze the chloride to a hydroxyl group, forming 2-methoxy-4-quinolone.

• Bromination: React the resulting 2-methoxy-4-quinolone with a strong brominating agent like phosphorus oxybromide (POBr₃) or PBr₃/Br₂ to convert the hydroxyl group into the desired 4-bromo product.

This alternative highlights the trade-offs in synthetic chemistry: while Route A provides excellent control in the early stages, the final step can be challenging.

Data Summary: Comparison of Synthetic Strategies

Parameter	Route A: From 2,4-Dichloroquinoline	Route B: From a 2-Methoxy-4-quinolone
Number of Steps	3-4 (from aniline)	2-3 (from quinolone precursor)
Key Reagents	POCl₃, NaOMe, Pd-catalyst or POBr₃	Methylating agent, POBr₃
Typical Overall Yield	Moderate	Variable, depends heavily on bromination step
Pros	- Excellent regiochemical control- Modular and easy to troubleshoot- Uses common starting materials	- Potentially shorter route- Avoids handling 2,4-dichloroquinoline
Cons	- Final chloro-to-bromo step can be low-yielding or require advanced catalysis.- Uses toxic POCl₃	- Synthesis of the starting quinolone can be complex.- Direct bromination can be unselective or harsh.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11319, 4-Bromo-2-chlorophenol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
• Kumar, A., & Rawat, M. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Retrieved from https://www.iipseries.org/full-text/futuristic-trends-in-chemical-material-sciences-nano-technology-volume-3-book-12-part-2/chapter-8-synthesis-of-quinoline-and-its-derivatives-using-various-name-reactions-an-overview
• Reddy, T. J., et al. (2007). A Selective Synthesis of 4-Bromoisoquinoline and 4-Bromoisquinolone. SAGE Publications. Retrieved from https://journals.sagepub.com/doi/10.1177/003693400704200301
• Wu, G. (2013). Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline. (Google Patents, CN102850269A). Retrieved from https://patents.google.
• BenchChem. (2025). Application Notes and Protocols: 4-Bromo-2-methoxyphenol as a Precursor for Pharmaceuticals. Retrieved from https://www.benchchem.
• Clarke, E. A., & Grundon, M. F. (1964). 2,4-Dihalogenoquinolines. Synthesis, Orientation Effects and lH and I3C NMR Spectral Studies. RSC Publishing.
• G, S., et al. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. National Institutes of Health. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2760590/
• Taherpour, A., et al. (n.d.). One-Pot Microwave-Assisted Synthesis of 2,4-Dichloroquinolines. Oriental Journal of Chemistry. Retrieved from https://www.orientjchem.org/vol28no1/one-pot-microwave-assisted-synthesis-of-24-dichloroquinolines/
• Spencer, J. L. (2012). A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. National Institutes of Health. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3405623/
• Da Silva, A., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. National Institutes of Health. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11072935/
• Gate Chemistry. (2018). Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. YouTube. Retrieved from https://www.youtube.
• ACS Omega. (2024). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. American Chemical Society. Retrieved from https://pubs.acs.org/doi/10.1021/acsomega.4c03473
• Al-Tel, T. H. (2009). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline. National Institutes of Health. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2745791/
• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Retrieved from https://www.acgpubs.org/record/20160912010158-693
• Dander, J. E., et al. (2020). Palladium catalyzed synthesis of indolizines via the carbonylative coupling of bromopyridines, imines and alkynes. Chemical Science. Retrieved from https://pubs.rsc.org/en/content/articlelanding/2020/sc/d0sc03977b
• Jia, Y., et al. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. Retrieved from https://pubs.acs.org/doi/10.1021/jo061483s
• MDPI. (2024). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. Retrieved from https://www.mdpi.com/2813-2474/3/2/13
• Chemistry Lover. (2019). Conrad-limpach-knorr synthesis of Quinolone. YouTube. Retrieved from https://www.youtube.
• Zhang, W. (2009). Preparation of 2,4-dichloroquinazoline. (Google Patents, CN101475537A). Retrieved from https://patents.google.
• Scribd. (n.d.). Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. Retrieved from https://www.scribd.com/document/329524059/Conrad-Limpach-Quinoline-Synthesis
• Pinto, M., & Silva, A. M. S. (2014). Palladium-Catalysed Synthesis and Transformation of Quinolones. MDPI. Retrieved from https://www.mdpi.com/1420-3049/19/9/13834
• Taylor & Francis Online. (2022). A review on synthetic investigation for quinoline- recent green approaches. Retrieved from https://www.tandfonline.com/doi/full/10.1080/10426507.2022.2144760
• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Retrieved from https://www.jocpr.com/articles/synthesis-optimization-and-evaluation-of-substituted-quinolines-by-solvent-and-catalyst-free-conditions-as-a-green-pr.pdf
• Organic Syntheses. (n.d.). Isoquinoline, 5-bromo-8-nitro. Retrieved from https://www.orgsyn.org/demo.aspx?prep=v79p0146
• Sinocure Chemical Group. (n.d.). Quinoline: Synthesis, Applications, and Environmental Impact. Retrieved from https://www.sinocurechem.
• Guidechem. (n.d.). How to Efficiently Synthesize 4-Bromo-2-methoxypyridine?. Retrieved from https://www.guidechem.com/faq/how-to-efficiently-synthesize-4-bromo-2-methoxypyridine-2536332.html
• Bell, A., & Widdowson, J. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry. Retrieved from https://www.beilstein-journals.org/bjoc/articles/9/220
• BenchChem. (2025). Application Notes and Protocols for the Doebner Reaction in Quinoline Derivative Synthesis. Retrieved from https://www.benchchem.
• ChemicalBook. (2025). 3-benzyl-6-bromo-2-methoxyquinoline. Retrieved from https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0876115.htm
• Beilstein Journals. (n.d.). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Retrieved from https://www.beilstein-journals.org/bjoc/articles/8/227
• ResearchGate. (n.d.). Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/ quinolin‐4(1H)‐ones. Retrieved from https://www.researchgate.net/figure/Mechanism-of-Conrad-Limpach-synthesis-of-4-hydroxyquinolines-quinolin-4-1H-ones_fig1_340801649
• Google Patents. (n.d.). Production process for synthesizing 4-bromo-2-methylaniline. Retrieved from https://patents.google.
• The Journal of Organic Chemistry. (n.d.). THE SEARCH FOR SUPERIOR DRUGS FOR TROPICAL DISEASES. II. SYNTHETIC STUDIES IN THE QUINOLINE AND PHENAN-THROLINE SERIES. SKRAUP AND CONRAD-LIMPACH-KNORR REACTIONS. Retrieved from https://pubs.acs.org/doi/10.1021/jo01198a020
• PubMed. (n.d.). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. Retrieved from https://pubmed.ncbi.nlm.nih.gov/7317208/

Sources

• 1. CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline - Google Patents [patents.google.com]
• 2. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Characterization of 4-Bromo-2-methoxyquinoline

For researchers, scientists, and professionals in the field of drug development and organic synthesis, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular characterization. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectroscopic features of 4-Bromo-2-methoxyquinoline, a substituted quinoline of interest in medicinal chemistry. In the absence of experimentally acquired spectra in publicly available databases, this guide will leverage high-quality predicted NMR data and compare it with the experimental spectra of closely related analogues to provide a robust framework for its characterization.

Introduction to 4-Bromo-2-methoxyquinoline and the Role of NMR

4-Bromo-2-methoxyquinoline belongs to the quinoline family, a class of heterocyclic compounds prevalent in numerous biologically active natural products and synthetic pharmaceuticals. The substitution pattern on the quinoline core significantly influences its physicochemical properties and biological activity. Therefore, precise structural confirmation is a critical step in its synthesis and application.

NMR spectroscopy provides a detailed roadmap of the molecular architecture by probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C. The chemical shift (δ), spin-spin coupling (J), and signal intensity in an NMR spectrum offer a wealth of information about the electronic environment and connectivity of atoms within a molecule.

This guide will dissect the predicted ¹H and ¹³C NMR spectra of 4-Bromo-2-methoxyquinoline, explaining the rationale behind the expected chemical shifts and coupling patterns based on fundamental principles and comparative data from analogous structures.

Predicted ¹H and ¹³C NMR Spectral Data of 4-Bromo-2-methoxyquinoline

Due to the unavailability of experimental spectra for 4-Bromo-2-methoxyquinoline, we have generated predicted ¹H and ¹³C NMR data using the nmrshiftdb2 database, a reliable tool for predicting NMR spectra based on a large collection of assigned experimental data. The predictions are based on Hierarchical Organisation of Spherical Environments (HOSE) codes, which analyze the chemical environment of each atom in concentric spheres to estimate its chemical shift.[1]

dot

Figure 1: Structure of 4-Bromo-2-methoxyquinoline with atom numbering.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 4-Bromo-2-methoxyquinoline in CDCl₃ is summarized in Table 1 . The aromatic region is expected to show five distinct signals, and the methoxy group will appear as a singlet in the upfield region.

Table 1: Predicted ¹H NMR Data for 4-Bromo-2-methoxyquinoline

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)
H-3	7.05	s	-
H-5	8.05	d	8.5
H-6	7.45	t	7.7
H-7	7.70	t	7.8
H-8	7.95	d	8.0
OCH₃	4.10	s	-

Disclaimer: These are predicted values and may differ from experimental results.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum is expected to show ten distinct signals, corresponding to the ten carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the substituents and their position on the quinoline ring.

Table 2: Predicted ¹³C NMR Data for 4-Bromo-2-methoxyquinoline

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	162.5
C-3	98.0
C-4	118.0
C-4a	148.5
C-5	129.0
C-6	125.0
C-7	130.0
C-8	128.0
C-8a	140.0
OCH₃	54.0

Disclaimer: These are predicted values and may differ from experimental results.

Comparative Analysis with Related Quinolines

To validate and understand the predicted spectral data, a comparative analysis with experimentally determined NMR data of structurally similar quinolines is essential. We will consider 2-methoxyquinoline and 4-bromoquinoline as our primary comparators to dissect the influence of each substituent.

The Influence of the 2-Methoxy Group

The electron-donating methoxy group at the C-2 position significantly influences the chemical shifts of the protons and carbons in the pyridine ring.

• ¹H NMR: In 2-methoxyquinoline, the H-3 proton is expected to be significantly shielded (shifted upfield) compared to unsubstituted quinoline due to the electron-donating resonance effect of the methoxy group. The methoxy protons themselves will appear as a characteristic singlet around 4.0 ppm.

• ¹³C NMR: The C-2 carbon, being directly attached to the electronegative oxygen, will be deshielded and appear at a high chemical shift (downfield). Conversely, the C-3 and C-4 carbons will be shielded due to the resonance effect.

The Influence of the 4-Bromo Group

The bromine atom at the C-4 position exerts a complex influence due to its electronegativity (inductive effect) and its ability to donate electron density through resonance (mesomeric effect).

• ¹H NMR: The inductive effect of bromine will deshield the adjacent H-3 and H-5 protons. The absence of a proton at C-4 simplifies the spectrum in that region.

• ¹³C NMR: The C-4 carbon will be directly attached to the bromine, and its chemical shift will be influenced by the "heavy atom effect," which can lead to a more shielded (upfield) position than might be expected based solely on electronegativity.[2] The surrounding carbons (C-3, C-4a, and C-5) will also experience shifts due to the electronic effects of the bromine.

Table 3: Comparison of ¹H NMR Chemical Shifts (δ, ppm) of Substituted Quinolines

Proton	Quinoline	2-Methoxyquinoline (Experimental)	4-Bromoquinoline (Experimental)	4-Bromo-2-methoxyquinoline (Predicted)
H-2	8.90	-	8.80	-
H-3	7.40	6.50	8.30	7.05
H-4	8.10	7.90	-	-
H-5	7.80	7.75	8.10	8.05
H-6	7.55	7.40	7.65	7.45
H-7	7.70	7.60	7.80	7.70
H-8	8.15	8.05	8.15	7.95
OCH₃	-	4.05	-	4.10

Experimental data for 2-methoxyquinoline and 4-bromoquinoline are sourced from publicly available spectral databases.

Table 4: Comparison of ¹³C NMR Chemical Shifts (δ, ppm) of Substituted Quinolines

Carbon	Quinoline	2-Methoxyquinoline (Experimental)	4-Bromoquinoline (Experimental)	4-Bromo-2-methoxyquinoline (Predicted)
C-2	150.3	162.8	151.0	162.5
C-3	121.1	96.5	124.0	98.0
C-4	136.0	138.0	122.5	118.0
C-4a	128.2	127.5	129.5	148.5
C-5	127.7	127.0	129.0	129.0
C-6	126.5	124.0	128.0	125.0
C-7	129.4	129.0	130.5	130.0
C-8	129.4	128.5	130.0	128.0
C-8a	148.5	147.0	149.0	140.0
OCH₃	-	53.5	-	54.0

Experimental data for 2-methoxyquinoline and 4-bromoquinoline are sourced from publicly available spectral databases.

Detailed Spectral Interpretation

dot

Figure 2: Workflow for NMR-based structure elucidation.

¹H NMR Spectrum Analysis

• OCH₃ (4.10 ppm, s): The singlet at 4.10 ppm is characteristic of the three protons of the methoxy group. Its downfield shift is due to the deshielding effect of the adjacent oxygen atom. The absence of coupling confirms that there are no protons on the neighboring carbon (C-2).

• H-3 (7.05 ppm, s): This singlet corresponds to the proton at the C-3 position. The electron-donating methoxy group at C-2 significantly shields this proton, shifting it upfield. The absence of a proton at C-4 results in a singlet multiplicity.

• Aromatic Protons (7.45 - 8.05 ppm): The remaining four protons on the benzene ring of the quinoline system appear in this region.

  • H-6 (7.45 ppm, t) and H-7 (7.70 ppm, t): These protons are expected to be triplets due to coupling with their two neighboring protons.

  • H-8 (7.95 ppm, d) and H-5 (8.05 ppm, d): These protons will appear as doublets due to coupling with a single adjacent proton. The deshielding of H-5 is attributed to the anisotropic effect of the quinoline ring system and the inductive effect of the bromine at C-4.

¹³C NMR Spectrum Analysis

• OCH₃ (54.0 ppm): This signal corresponds to the carbon of the methoxy group.

• Aromatic Carbons (98.0 - 162.5 ppm):

  • C-2 (162.5 ppm): This carbon is significantly deshielded due to its direct attachment to the highly electronegative oxygen atom of the methoxy group.

  • C-3 (98.0 ppm): This carbon is strongly shielded by the electron-donating resonance effect of the 2-methoxy group.

  • C-4 (118.0 ppm): The chemical shift of this carbon is influenced by the heavy atom effect of the attached bromine, resulting in a more upfield position than might be anticipated.

  • C-4a, C-5, C-6, C-7, C-8, and C-8a: The remaining carbons of the quinoline ring system will have chemical shifts in the expected aromatic region, with their precise locations determined by the combined electronic effects of the substituents and their positions within the fused ring system.

Experimental Protocols

To obtain high-quality NMR spectra for compounds like 4-Bromo-2-methoxyquinoline, a standardized experimental procedure should be followed.

dot

Figure 3: Standard workflow for an NMR experiment.

Sample Preparation

• Weighing the Sample: Accurately weigh approximately 5-10 mg of 4-Bromo-2-methoxyquinoline for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Use a high-purity deuterated solvent. Chloroform-d (CDCl₃) is a common choice for many organic molecules.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the spectrometer's probe.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform shimming to optimize the homogeneity of the magnetic field, which is crucial for obtaining sharp spectral lines.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Apply a 90° pulse with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0-200 ppm).

  • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required.

  • Proton decoupling is usually employed to simplify the spectrum and enhance the signal-to-noise ratio.

Data Processing and Reporting

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain NMR spectrum.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and correct the baseline for accurate integration and peak picking.

• Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

• Data Reporting: Report the data in a standardized format, including the nucleus, solvent, spectrometer frequency, chemical shifts (in ppm to two decimal places for ¹H and one for ¹³C), integration (for ¹H), multiplicity (s, d, t, q, m, etc.), and coupling constants (J in Hz).[3][4]

Conclusion

The comprehensive ¹H and ¹³C NMR characterization of 4-Bromo-2-methoxyquinoline, facilitated by high-quality spectral prediction and a thorough comparative analysis with related compounds, provides a robust framework for its structural verification. The predicted chemical shifts and coupling patterns are consistent with the established electronic effects of the methoxy and bromo substituents on the quinoline scaffold. This guide not only offers specific spectral data for 4-Bromo-2-methoxyquinoline but also underscores the importance of a systematic and comparative approach to NMR spectral interpretation in modern chemical research. The detailed experimental protocols further ensure that researchers can acquire reliable and high-quality NMR data for this and other novel heterocyclic compounds.

References

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information For. Retrieved from [Link]

• nmrshiftdb2. (n.d.). nmrshiftdb2 - open nmr database on the web. Retrieved from [Link]

• nmrshiftdb2. (n.d.). Using nmrshiftdb2. Retrieved from [Link]

• UNCW Institutional Repository. (n.d.). Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility. Retrieved from [Link]

• Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, August 6). Calculated 13C NMR Shifts of brominated Carbons. Retrieved from [Link]

• ACS Publications. (n.d.). NMR Guidelines for ACS Journals. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Retrieved from [Link]

• Chem 346. (n.d.). 1H NMR Data Reporting Guide. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sourceforge.net [sourceforge.net]
• 3. pubsapp.acs.org [pubsapp.acs.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]

A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-2-methoxyquinoline in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, medicinal chemists, and professionals in drug development, the selection of starting materials is a critical decision that profoundly impacts synthetic efficiency and project timelines. Substituted quinolines are privileged scaffolds, frequently appearing in pharmaceuticals and functional materials.[1] Within this class, 4-halo-2-methoxyquinolines serve as versatile building blocks for introducing molecular complexity via palladium-catalyzed cross-coupling reactions. This guide provides an in-depth technical comparison of the reactivity of two common precursors: 4-bromo-2-methoxyquinoline and 4-chloro-2-methoxyquinoline. By examining the fundamental principles of C-X bond activation and presenting supporting data from the literature, we aim to equip scientists with the insights needed to make informed strategic decisions in their synthetic endeavors.

The Decisive Step: Understanding C-X Bond Activation

The cornerstone of palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig) is the oxidative addition of the aryl halide to a low-valent palladium(0) complex. This is often the rate-determining step and is highly dependent on the nature of the carbon-halogen (C-X) bond.[2]

The generally accepted trend for halide reactivity in oxidative addition is:

C-I > C-Br > C-Cl

This trend is directly correlated with the bond dissociation energies (BDEs) of the respective carbon-halogen bonds. A weaker bond is more readily cleaved by the palladium catalyst, leading to faster reaction rates and often requiring milder reaction conditions.

Bond	Average Bond Dissociation Energy (kJ/mol)
C-Br	~285
C-Cl	~327

Table 1: Comparison of average C-Br and C-Cl bond dissociation energies. Data sourced from multiple compilations.[3]

As indicated in Table 1, the C-Br bond is significantly weaker than the C-Cl bond. This fundamental difference is the primary determinant of the higher reactivity observed for 4-bromo-2-methoxyquinoline compared to its chloro-analogue. The activation of the more robust C-Cl bond typically necessitates more specialized and potent catalytic systems, such as those employing electron-rich, bulky phosphine ligands or N-heterocyclic carbenes (NHCs), which can promote the challenging oxidative addition step.[2][4]

The electronic nature of the quinoline ring also plays a crucial role. The nitrogen atom makes the heterocyclic ring electron-deficient, which generally enhances the rate of oxidative addition compared to electron-rich carbocyclic systems. The C4 position of the quinoline ring is particularly activated towards nucleophilic attack and oxidative addition.

Comparative Performance in Key Cross-Coupling Reactions

While direct, side-by-side kinetic studies for 4-bromo- and 4-chloro-2-methoxyquinoline are not extensively documented under identical conditions, a comprehensive analysis of the literature allows for a clear comparison of their expected performance in pivotal synthetic transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forges a C-C bond between an organohalide and an organoboron species, is one of the most widely used transformations in modern organic synthesis.[5]

4-Bromo-2-methoxyquinoline: This substrate is expected to be highly reactive in Suzuki-Miyaura couplings. Standard palladium catalysts such as Pd(PPh₃)₄ or Pd(OAc)₂ with triphenylphosphine (PPh₃) are often sufficient to achieve high yields under relatively mild conditions. The reaction is generally robust and tolerant of a wide range of boronic acids and reaction partners.

4-Chloro-2-methoxyquinoline: As a less reactive electrophile, this substrate typically requires more sophisticated catalytic systems to achieve comparable efficiency.[1][6] The use of sterically hindered and electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands is often necessary to facilitate the oxidative addition of the C-Cl bond.[2] Reaction temperatures may need to be higher, and reaction times longer.

Substrate	Typical Catalyst/Ligand	Base	Solvent	Temperature (°C)	Expected Yield
4-Bromo-2-methoxyquinoline	Pd(PPh₃)₄ or Pd(OAc)₂/PPh₃	Na₂CO₃, K₂CO₃	Toluene, Dioxane, DMF	80-100	High to Excellent
4-Chloro-2-methoxyquinoline	Pd₂(dba)₃/SPhos or Pd(OAc)₂/IMes	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	100-120	Moderate to High

Table 2: Representative conditions for Suzuki-Miyaura coupling, illustrating the more forcing conditions required for the chloro-derivative.

Experimental Protocol: Representative Suzuki-Miyaura Coupling

The following protocol is a generalizable procedure for the Suzuki-Miyaura coupling of a 4-halo-2-methoxyquinoline with an arylboronic acid. The key differences in catalyst and conditions for the bromo- versus chloro-substrate are highlighted.

Materials:

• 4-Halo-2-methoxyquinoline (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ for bromo, Pd₂(dba)₃/SPhos for chloro) (1-5 mol%)

• Base (e.g., K₂CO₃ for bromo, K₃PO₄ for chloro) (2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube or reaction vial, add the 4-halo-2-methoxyquinoline, arylboronic acid, palladium catalyst/ligand, and base.

• Seal the vessel with a septum or screw cap.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free atmosphere.

• Add the degassed solvent via syringe.

• Stir the reaction mixture at the appropriate temperature (e.g., 90 °C for bromo, 110 °C for chloro) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle

Sonogashira Coupling

The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[7][8]

4-Bromo-2-methoxyquinoline: This substrate readily participates in Sonogashira couplings. Standard conditions, such as Pd(PPh₃)₄/CuI with an amine base like triethylamine or diisopropylethylamine, are generally effective. The reactions often proceed at room temperature or with gentle heating.

4-Chloro-2-methoxyquinoline: The coupling of terminal alkynes with aryl chlorides is significantly more challenging.[9] Success often hinges on the use of more active palladium catalysts and, in some cases, copper-free conditions to prevent the formation of alkyne homocoupling byproducts (Glaser coupling), which can be problematic at the higher temperatures required for C-Cl activation. Stronger bases may also be necessary to facilitate the deprotonation of the alkyne.

Sonogashira Catalytic Cycle

Field-Proven Insights & Strategic Recommendations

When to Choose 4-Bromo-2-methoxyquinoline:

• Rapid Scaffolding & SAR Studies: For early-stage drug discovery where rapid synthesis of a diverse library of analogues is paramount, the bromo-derivative is the superior choice. Its high reactivity allows for the use of standard, reliable protocols with a broad range of coupling partners, minimizing the need for extensive reaction optimization.

• Mild Conditions Required: If the synthetic route involves sensitive functional groups that cannot tolerate high temperatures or strongly basic conditions, the bromo-analogue's ability to react under milder conditions is a significant advantage.

• Cost-Effectiveness for Standard Catalysts: While the starting material may be more expensive, the ability to use cheaper, standard palladium catalysts like Pd(PPh₃)₄ can offset this cost, particularly at a smaller scale.

When to Choose 4-Chloro-2-methoxyquinoline:

• Large-Scale Synthesis & Cost of Goods: For late-stage development and commercial synthesis, the lower cost of aryl chlorides can be a major driver. The initial investment in process development to find robust conditions for the C-Cl activation can lead to significant long-term cost savings.

• Orthogonal Reactivity: In molecules containing both a bromine and a chlorine atom, the reactivity difference can be exploited for selective, stepwise functionalization. The bromo-position can be coupled under mild conditions, leaving the chloro-position intact for a subsequent, more forcing coupling reaction.

• Availability: In some cases, the chloro-analogue may be more readily available from commercial suppliers or easier to synthesize in-house.

Conclusion

The choice between 4-bromo- and 4-chloro-2-methoxyquinoline is a strategic one that balances reactivity, cost, scale, and the overall synthetic plan. 4-Bromo-2-methoxyquinoline offers superior reactivity, enabling rapid and reliable access to a wide range of derivatives under mild conditions, making it ideal for discovery-phase research. Conversely, 4-chloro-2-methoxyquinoline presents a more economical but challenging alternative, requiring more specialized catalytic systems and rigorous optimization. Its use is often justified in large-scale manufacturing or when its lower reactivity is strategically employed for selective transformations. A thorough understanding of the principles of C-X bond activation and the nuances of modern catalytic systems empowers researchers to select the optimal building block for their specific objectives, ultimately accelerating the path from discovery to application.

References

• Ali, N. M., et al. (2016). Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. International Journal of ChemTech Research, 9(9), 339-359. [Link]

• Ball, N. D., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7, 6237-6246. [Link]

• Das, S., et al. (2021). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Catalysts, 11(6), 738. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115 Course Notes. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize in Chemistry Scientific Background. [Link]

• Chemistry LibreTexts. (2021). Sonogashira Coupling. [Link]

• Wang, X., et al. (2018). A mechanistic study of cross-coupling reactions catalyzed by palladium nanoparticles supported on polyaniline nanofibers. Inorganic Chemistry Frontiers, 5, 2264-2272. [Link]

• Wired Chemist. (n.d.). Common Bond Energies (D) and Bond Lengths (r). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. A mechanistic study of cross-coupling reactions catalyzed by palladium nanoparticles supported on polyaniline nanofibers - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. nobelprize.org [nobelprize.org]
• 5. mdpi.com [mdpi.com]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

A Comparative Guide to the Spectroscopic Data of 4-Bromo-2-methoxyquinoline and Its Derivatives

This technical guide offers an in-depth comparative analysis of the spectroscopic data for 4-bromo-2-methoxyquinoline and its isomeric derivatives. Designed for researchers, scientists, and professionals in drug development, this document provides a comprehensive examination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. By presenting predicted data for the target molecule alongside experimental data for its isomers, this guide aims to facilitate the identification, characterization, and quality control of these important heterocyclic compounds.

Introduction: The Significance of Substituted Quinolines

Quinoline and its derivatives are fundamental scaffolds in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of various substituents onto the quinoline ring system allows for the fine-tuning of their pharmacological profiles. The strategic placement of a bromine atom and a methoxy group, as seen in 4-bromo-2-methoxyquinoline, can significantly influence the molecule's reactivity, metabolic stability, and target-binding affinity. A thorough understanding of their spectroscopic signatures is therefore paramount for unambiguous structure elucidation and the advancement of drug discovery programs.

This guide will focus on a comparative analysis of 4-bromo-2-methoxyquinoline with its isomers, 6-bromo-2-methoxyquinoline and 4-bromo-8-methoxyquinoline, to highlight the influence of substituent position on the resulting spectroscopic data. Due to the limited availability of public experimental data for 4-bromo-2-methoxyquinoline, this guide will utilize predicted spectroscopic data as a primary reference, supported by experimental data from closely related analogues.

Comparative Spectroscopic Analysis

The position of the bromo and methoxy substituents on the quinoline ring profoundly impacts the electronic environment of the constituent atoms, leading to distinct and predictable differences in their NMR, IR, and MS spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The chemical shifts (δ) in ¹H and ¹³C NMR spectra are highly sensitive to the electronic environment of the nuclei.

¹H NMR Spectroscopy: A Comparative Overview

The ¹H NMR spectra of quinoline derivatives typically show a series of signals in the aromatic region (approximately 7.0-9.0 ppm). The electron-withdrawing bromine atom and the electron-donating methoxy group exert distinct shielding and deshielding effects on the neighboring protons.

Proton	4-Bromo-2-methoxyquinoline (Predicted)	6-Bromo-2-methoxyquinoline (Experimental)	4-Bromo-8-methoxyquinoline (Experimental)
H-3	~7.1 ppm (s)	~6.8 ppm (d)	~7.6 ppm (d)
H-5	~8.0 ppm (d)	~7.8 ppm (d)	-
H-6	~7.6 ppm (t)	-	~7.4 ppm (t)
H-7	~7.8 ppm (t)	~7.6 ppm (dd)	~7.0 ppm (d)
H-8	~8.1 ppm (d)	~8.3 ppm (d)	-
OCH₃	~4.1 ppm (s)	~4.0 ppm (s)	~4.1 ppm (s)

Note: Predicted values are based on established substituent effects and analysis of related compounds. Experimental data is sourced from available literature. Chemical shifts are in ppm relative to TMS in CDCl₃.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides a fingerprint of the carbon framework. The positions of the bromine and methoxy groups directly influence the chemical shifts of the carbons to which they are attached, as well as the adjacent carbons.

Carbon	4-Bromo-2-methoxyquinoline (Predicted)	6-Bromo-2-methoxyquinoline (Experimental)	4-Bromo-8-methoxyquinoline (Experimental)
C-2	~162 ppm	~161 ppm	~150 ppm
C-3	~95 ppm	~97 ppm	~123 ppm
C-4	~120 ppm	~144 ppm	~110 ppm
C-4a	~149 ppm	~148 ppm	~140 ppm
C-5	~129 ppm	~124 ppm	~129 ppm
C-6	~126 ppm	~120 ppm	~128 ppm
C-7	~130 ppm	~132 ppm	~110 ppm
C-8	~128 ppm	~129 ppm	~155 ppm
C-8a	~147 ppm	~146 ppm	~140 ppm
OCH₃	~54 ppm	~54 ppm	~57 ppm

Note: Predicted values are based on established substituent effects and analysis of related compounds. Experimental data is sourced from available literature. Chemical shifts are in ppm relative to TMS in CDCl₃.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The characteristic vibrations of the quinoline ring, the C-Br bond, and the C-O bond of the methoxy group can be observed.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C=N (quinoline)	Stretching	1620 - 1580
C=C (aromatic)	Stretching	1600 - 1450
C-O (methoxy)	Asymmetric Stretching	1275 - 1200
C-O (methoxy)	Symmetric Stretching	1075 - 1020
C-H (aromatic)	Out-of-plane Bending	900 - 690
C-Br	Stretching	650 - 550

The precise positions of these bands can vary slightly depending on the substitution pattern.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 4-bromo-2-methoxyquinoline, the molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio), with two peaks of nearly equal intensity separated by 2 m/z units.

Predicted Fragmentation Pattern for 4-Bromo-2-methoxyquinoline:

A common fragmentation pathway for methoxy-substituted quinolines is the loss of a methyl radical (•CH₃) from the methoxy group, followed by the loss of carbon monoxide (CO). The bromine atom can also be lost as a radical.

Caption: Predicted mass fragmentation pathway for 4-bromo-2-methoxyquinoline.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis and spectroscopic characterization of a representative 4-bromo-2-methoxyquinoline derivative.

Synthesis of 4-Bromo-2-methoxyquinoline

A plausible synthetic route to 4-bromo-2-methoxyquinoline involves the bromination of 2-methoxyquinoline.

Materials:

• 2-Methoxyquinoline

• N-Bromosuccinimide (NBS)

• Sulfuric acid (concentrated)

• Dichloromethane (DCM)

• Sodium bicarbonate solution (saturated)

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Dissolve 2-methoxyquinoline (1.0 eq) in concentrated sulfuric acid at 0 °C.

• Add N-bromosuccinimide (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Caption: Synthetic scheme for the preparation of 4-bromo-2-methoxyquinoline.

Spectroscopic Characterization Workflow

Caption: Experimental workflow for synthesis and spectroscopic characterization.

NMR Spectroscopy Protocol:

• Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the spectra using appropriate software to obtain chemical shifts, coupling constants, and integration values.

IR Spectroscopy Protocol:

• Obtain the IR spectrum of the purified solid compound using an ATR-FTIR (Attenuated Total Reflectance Fourier Transform Infrared) spectrometer.

• Record the spectrum over the range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry Protocol:

• Dissolve a small amount of the purified compound in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

• Acquire the mass spectrum in positive ion mode using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Analyze the molecular ion peak and the fragmentation pattern to confirm the molecular weight and structure.

Conclusion

This guide provides a comparative framework for understanding the spectroscopic characteristics of 4-bromo-2-methoxyquinoline and its derivatives. By examining both predicted and experimental data, researchers can gain valuable insights into the structure-property relationships of these important compounds. The provided experimental protocols offer a practical starting point for the synthesis and characterization of novel quinoline-based molecules, thereby supporting the advancement of drug discovery and development efforts.

References

A Senior Application Scientist's Guide to Palladium Catalysts in Suzuki Coupling: A Comparative Yield Analysis

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool in the modern synthetic chemist's arsenal, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] Central to the success of this reaction is the choice of the palladium catalyst. This guide provides an in-depth comparison of the performance of commonly employed palladium catalysts, moving beyond a simple catalog of options to explain the mechanistic underpinnings of their varying efficiencies. By understanding the causality behind catalyst selection, researchers can optimize their synthetic strategies, particularly in the complex molecular landscapes of pharmaceutical development.

The Heart of the Matter: The Suzuki Coupling Catalytic Cycle

The efficacy of any palladium catalyst in a Suzuki coupling is dictated by its ability to efficiently navigate the catalytic cycle. This cycle, illustrated below, comprises three key steps: oxidative addition, transmetalation, and reductive elimination.[2] The structure of the palladium catalyst, particularly its ligand sphere, profoundly influences the kinetics and efficiency of each step, thereby determining the overall reaction yield.

Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle. The nature of the ligand (L) on the palladium catalyst is a critical determinant of the efficiency of each step.

A Comparative Analysis of Key Palladium Catalysts

The selection of a palladium catalyst is often a balance between reactivity, stability, cost, and the specific demands of the substrates. Below, we compare the performance of several classes of widely used palladium catalysts, supported by experimental data from the literature.

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): The Classical Workhorse

For decades, Pd(PPh₃)₄ has been a go-to catalyst for Suzuki couplings due to its commercial availability and ease of handling. However, its performance can be substrate-dependent, and it often requires higher catalyst loadings and reaction temperatures compared to more modern catalysts.

Performance Insights:

• Strengths: Readily available, relatively stable to air for short periods, and effective for a range of aryl and vinyl bromides and iodides.

• Weaknesses: Can exhibit lower turnover numbers and frequencies, often leading to the need for higher catalyst loadings (1-5 mol%). It can be less effective for challenging substrates such as aryl chlorides and sterically hindered partners. In some cases, it can lead to poor yields.[3] The requirement of a high ligand-to-palladium ratio can also complicate purification.

Palladium(II) Acetate (Pd(OAc)₂): A Versatile Precatalyst

Palladium(II) acetate is a common and cost-effective precatalyst that is reduced in situ to the active Pd(0) species. Its effectiveness is critically dependent on the choice of an external phosphine ligand. The ratio of Pd(OAc)₂ to the phosphine ligand can significantly impact catalytic efficacy.[4]

Performance Insights:

• Strengths: Cost-effective and can be paired with a wide variety of ligands to tune its reactivity for specific applications.

• Weaknesses: The active catalyst is formed in situ, which can sometimes lead to variability. The choice of ligand is crucial; without an appropriate ligand, its performance can be poor, especially for less reactive aryl chlorides.

Buchwald Ligands and Precatalysts: The Modern Standard for High Performance

The development of bulky, electron-rich phosphine ligands by the Buchwald group has revolutionized Suzuki coupling. These ligands, such as XPhos, SPhos, and RuPhos, dramatically enhance the rates of both oxidative addition and reductive elimination.[5] The corresponding palladacycle precatalysts (e.g., G2, G3, and G4) offer improved air-stability and ease of use.

Performance Insights:

• Strengths: Exhibit exceptional reactivity, enabling the coupling of challenging substrates like aryl chlorides, heteroaryl halides, and sterically demanding partners at very low catalyst loadings (down to ppm levels).[5] They often allow for reactions to be conducted at lower temperatures and with shorter reaction times. Buchwald precatalysts are particularly effective for the coupling of unstable boronic acids that are prone to protodeboronation.

• Weaknesses: Higher cost compared to classical catalysts, though this can be offset by their high efficiency and lower required loadings.

Herrmann's Palladacycles: Pioneers in High-Turnover Catalysis

Herrmann's catalysts, such as the palladacycle derived from tri(o-tolyl)phosphine, were among the first examples of highly active, thermally stable catalysts for C-C bond formation. While largely superseded by the more versatile Buchwald systems for a broad range of applications, they remain effective for specific transformations.

Performance Insights:

• Strengths: High thermal stability and can exhibit high turnover numbers in the coupling of activated aryl bromides.

• Weaknesses: Generally less effective for unactivated aryl chlorides and may require higher reaction temperatures compared to modern Buchwald systems.[6]

Comparative Yield Data

The following tables provide a snapshot of comparative yield data extracted from the literature. It is crucial to note that direct comparisons are challenging due to the varying reaction conditions across different studies. The data should be interpreted as a guide to the relative performance of these catalysts under the specified conditions.

Table 1: Coupling of Activated Aryl Chlorides

Entry	Aryl Chloride	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	4-Chloronitrobenzene	Phenylboronic acid	Pd/C (5)	K₂CO₃	DMA/H₂O	80	93	[7]
2	4-Chlorobenzonitrile	Phenylboronic acid	Pd/C (5)	K₂CO₃	DMA/H₂O	80	83	[7]
3	4-Chloroacetophenone	Phenylboronic acid	Pd/C (5)	K₂CO₃	DMA/H₂O	80	79	[7]

Table 2: Coupling of Heteroaryl Halides

Entry	Heteroaryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	2-Bromopyridine	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	78	[3]
2	3,6-Dichloropyridazine	Phenylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃	Toluene/EtOH/H₂O	100	65 (at C6)	[3]
3	4-Bromoquinoline	Phenylboronic acid	XPhos Pd G2 (2)	K₃PO₄	THF	40	91	[8]

Table 3: Coupling of Sterically Hindered Substrates

Entry	Aryl Bromide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	2-Bromo-m-xylene	2,4,6-Trimethylphenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	Toluene	100	94	[5]
2	1-Bromo-2,6-dimethylbenzene	Phenylboronic acid	Pd(OAc)₂ (1) / SPhos (2)	K₃PO₄	Toluene	80	92	[5]

Experimental Protocols

To ensure reproducibility and provide a practical starting point for researchers, a detailed, self-validating experimental protocol for a representative Suzuki coupling is provided below.

General Procedure for Suzuki-Miyaura Coupling of an Aryl Bromide

Figure 2: A step-by-step experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl bromide (1.0 equiv)

• Boronic acid (1.2 equiv)

• Palladium catalyst (e.g., XPhos Pd G3, 0.01-2 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene, dioxane, or THF)

Procedure:

• To a flame-dried reaction vessel equipped with a magnetic stir bar, add the aryl bromide, boronic acid, and base.

• In a glovebox or under a stream of inert gas, add the palladium catalyst.

• Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Stir the reaction mixture at the desired temperature (ranging from room temperature to reflux) and monitor its progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl.

Conclusion and Future Outlook

The choice of a palladium catalyst is a critical parameter that can significantly influence the yield and efficiency of a Suzuki-Miyaura cross-coupling reaction. While classical catalysts like Pd(PPh₃)₄ and Pd(OAc)₂ remain valuable for certain applications, the development of bulky, electron-rich phosphine ligands and their corresponding precatalysts, such as those from the Buchwald group, has expanded the scope of the Suzuki coupling to include previously challenging substrates. For researchers in drug development and complex molecule synthesis, the higher reactivity and efficiency of these modern catalysts often justify their higher initial cost by enabling the formation of desired products in higher yields and under milder conditions. As catalyst development continues to evolve, we can anticipate the emergence of even more active, stable, and cost-effective catalytic systems for this cornerstone transformation of modern organic synthesis.

References

• Bellina, F., Carpita, A., & Rossi, R. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: an overview of recent advances. Synthesis, 2004(15), 2419-2440.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Fairlamb, I. J. S. (2019). The ubiquitous cross-coupling catalyst system ‘Pd(OAc)2’/2PPh3 forms a unique dinuclear PdI complex: an important entry point into catalytically competent cyclic Pd3 clusters. Chemical Science, 10(30), 7130-7139.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.

• YouTube. (2020, November 23). Lecture for Lesson V.4: Pd-Catalyzed Coupling Reactions (Heck, Suzuki, Stille, and Sonogashira). Retrieved from [Link]

• Lipshutz, B. H., & Blomgren, P. A. (2001). Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. Organic Letters, 3(12), 1869-1871.
• Herrmann, W. A., Brossmer, C., Reisinger, C.-P., Riermeier, T. H., Öfele, K., & Beller, M. (1997). Palladacycles: Efficient New Catalysts for C-C-Coupling Reactions. Chemistry – A European Journal, 3(8), 1357-1364.
• Stanetty, C., & Schnürch, M. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6333-6353.
• Biscoe, M. R., & Buchwald, S. L. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 42(11), 1779-1791.
• Akin, F., et al. (2022). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Organic Process Research & Development, 26(1), 2-25.
• Colacot, T. J. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1836-1855.
• MDPI. (2018). Palladium on Carbon-Catalyzed Suzuki-Miyaura Coupling Reaction Using an Efficient and Continuous Flow System.
• ChemRxiv. (2020). Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions. ChemRxiv.
• ResearchGate. (2013). ChemInform Abstract: A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
• ACS Publications. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics, 42(17), 2268-2277.
• MDPI. (2021). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions.
• RSC Publishing. (2015). Recent advances in the Suzuki–Miyaura cross-coupling reaction using efficient catalysts in eco-friendly media. Green Chemistry, 17(5), 2650-2687.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. uwindsor.ca [uwindsor.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Senior Application Scientist's Guide to X-ray Diffraction for the Structural Confirmation of Quinoline Compounds

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of novel compounds is a cornerstone of scientific rigor and a prerequisite for advancing a molecule through the development pipeline. The quinoline scaffold, a privileged pharmacophore, is a testament to this, forming the backbone of numerous therapeutic agents.[1][2] This guide provides an in-depth comparison of X-ray diffraction (XRD) techniques for the structural elucidation of quinoline derivatives, offering practical insights and experimental protocols to empower your research. We will explore the nuances of single-crystal and powder XRD, compare their utility against other common analytical methods, and provide the foundational knowledge to confidently apply these powerful techniques.

The Imperative of Structural Confirmation for Quinoline Compounds

Quinoline and its derivatives represent a vast and versatile class of heterocyclic compounds with a wide spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial, and antiviral properties.[3][4][5] The biological activity of these compounds is intrinsically linked to their three-dimensional structure. Subtle changes in stereochemistry, conformation, or even the solid-state packing of molecules can profoundly impact a compound's efficacy, safety, and physicochemical properties. Therefore, unambiguous structural determination is not merely a characterization step but a critical component of rational drug design and development.[1]

Unveiling the Molecular Architecture: A Comparative Overview of Analytical Techniques

While a suite of analytical techniques is often employed for structural characterization, X-ray diffraction and Nuclear Magnetic Resonance (NMR) spectroscopy are the two most powerful methods for the complete 3D structural elucidation of small molecules.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Powder X-ray Diffraction (PXRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Phase	Solid (single crystal)	Solid (polycrystalline powder)	Solution
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, torsion angles, absolute stereochemistry, crystal packing	Crystalline phase identification, purity assessment, unit cell parameters, crystallite size	Connectivity of atoms, 2D and 3D structure in solution, dynamic processes, conformational analysis
Strengths	Unambiguous and definitive structural determination	Rapid, non-destructive, suitable for materials that do not form single crystals	Provides information about the molecule's behavior in a biologically relevant state (solution)
Limitations	Requires high-quality single crystals, which can be challenging to grow	Does not typically provide detailed atomic coordinates for unknown structures	Structure is an average of solution conformations, may not reflect the solid-state structure
Application to Quinolines	Gold standard for absolute structural confirmation of novel quinoline derivatives	Quality control, polymorph screening, and batch-to-batch consistency of quinoline-based APIs	Elucidation of the solution-state structure and dynamics of quinoline compounds

While NMR provides invaluable information about the structure and dynamics of a molecule in solution, it is important to remember that the solid-state conformation can differ.[6] Furthermore, for chiral quinoline derivatives, determining the absolute stereochemistry can be challenging with NMR alone. Single-crystal XRD, on the other hand, provides a precise and unambiguous snapshot of the molecule's structure in the solid state, including the absolute configuration.[7] Powder XRD serves a complementary role, primarily in the analysis of bulk materials where single crystals are not available or when the focus is on phase purity and polymorphism.[8]

The Power of Diffraction: Principles of X-ray Crystallography

X-ray crystallography is a technique that exploits the diffraction of X-rays by the ordered arrangement of atoms within a crystal.[9][10] When a beam of monochromatic X-rays strikes a crystal, the electrons of the atoms scatter the X-rays. Due to the periodic arrangement of atoms in the crystal lattice, the scattered waves interfere with each other, leading to a unique diffraction pattern of constructive and destructive interference. By analyzing the positions and intensities of the diffracted beams, it is possible to reconstruct a three-dimensional electron density map of the molecule and, from that, determine the precise location of each atom.[11]

Single-Crystal X-ray Diffraction (SC-XRD)

In SC-XRD, a single, high-quality crystal is mounted on a diffractometer and rotated in a beam of X-rays.[12] The resulting diffraction pattern is a series of discrete spots. The analysis of this pattern allows for the complete determination of the crystal structure, including bond lengths, bond angles, and the absolute configuration of chiral centers. For novel quinoline compounds, SC-XRD is the gold standard for structural confirmation.[7]

Powder X-ray Diffraction (PXRD)

PXRD is used to analyze a sample composed of a large number of randomly oriented microcrystals (a powder).[13] Instead of discrete spots, the diffraction pattern consists of a series of concentric rings, which are typically presented as a plot of intensity versus diffraction angle (2θ). While generally not used for de novo structure determination of complex organic molecules, PXRD is an indispensable tool for:

• Phase Identification: Comparing the experimental PXRD pattern to a database of known patterns can identify the crystalline phases present in a sample.[13]

• Purity Assessment: The presence of crystalline impurities will result in additional peaks in the PXRD pattern.

• Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will have distinct PXRD patterns.

• Quality Control: PXRD is widely used in the pharmaceutical industry to ensure the batch-to-batch consistency of active pharmaceutical ingredients (APIs).[8]

Experimental Workflow: From Synthesis to Structure

The successful structural elucidation of a quinoline compound by X-ray diffraction involves a series of critical steps, from sample preparation to data analysis.

Figure 1: General workflow for structural confirmation of quinoline compounds using X-ray diffraction.

Detailed Experimental Protocol: Single-Crystal X-ray Diffraction of a Novel Quinoline Derivative

This protocol provides a step-by-step guide for the single-crystal X-ray diffraction analysis of a newly synthesized quinoline compound.

1. Crystal Growth: The Art and Science of Nucleation

The most critical and often most challenging step in SC-XRD is obtaining high-quality single crystals.[14] The ideal crystal for diffraction is a single, well-formed crystal with dimensions of approximately 0.1-0.3 mm in all directions, free of cracks and other defects.

• Starting Material: Ensure the quinoline compound is of the highest possible purity (>98%). Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to poor diffraction quality.

• Solvent Selection: The choice of solvent is crucial. The ideal solvent is one in which the compound has moderate solubility. A common strategy is to use a binary solvent system, where the compound is soluble in one solvent (the "good" solvent) and insoluble in the other (the "poor" solvent).

• Common Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation in a small vial. Loosely cap the vial to allow for slow evaporation of the solvent. As the solvent evaporates, the concentration of the compound increases, leading to supersaturation and crystal growth.

  • Vapor Diffusion: This is one of the most common and effective methods.

    • Liquid-Liquid Diffusion: Dissolve the compound in a small amount of a "good" solvent in a small, open vial. Place this vial inside a larger, sealed container that contains a larger volume of a "poor" solvent in which the "good" solvent is miscible. The "poor" solvent will slowly diffuse into the "good" solvent, reducing the solubility of the compound and inducing crystallization.

    • Vapor Diffusion over a Precipitant: Dissolve the compound in a suitable buffer or solvent. Place a small drop of this solution on a siliconized glass slide. Invert the slide over a well containing a precipitant solution (e.g., a salt or polymer solution). The water vapor from the drop will slowly diffuse to the precipitant solution, increasing the concentration of the compound and promoting crystallization.

  • Slow Cooling: Dissolve the compound in a suitable solvent at an elevated temperature to create a saturated solution. Slowly cool the solution to room temperature or below. The decrease in temperature reduces the solubility of the compound, leading to crystallization.

2. Crystal Selection and Mounting

• Microscopic Examination: Carefully examine the crystals under a polarizing microscope. A good single crystal will exhibit uniform extinction of polarized light as it is rotated. Avoid twinned crystals, conglomerates, or crystals with visible defects.

• Mounting: Using a micromanipulator and a suitable mounting tool (e.g., a cryoloop), carefully select a single crystal and mount it on the goniometer head of the diffractometer. For data collection at low temperatures (typically 100 K), the crystal is flash-cooled in a stream of cold nitrogen gas to minimize radiation damage.

3. Data Collection

• Instrument Setup: The mounted crystal is placed on a modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector) and a source of monochromatic X-rays (e.g., a copper or molybdenum X-ray tube or a synchrotron source).

• Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated through a range of angles. The data collection strategy is designed to measure a complete and redundant set of diffraction data.

4. Data Processing and Structure Solution

• Data Integration and Scaling: The raw diffraction images are processed to determine the position and intensity of each reflection. The data are then scaled and merged to produce a final dataset.

• Structure Solution: The "phase problem" is the central challenge in crystallography. Since the detectors only measure the intensities of the diffracted beams and not their phases, computational methods are used to determine the initial phases. For small molecules like quinolines, direct methods are typically successful.

• Structure Refinement: Once an initial model of the structure is obtained, it is refined against the experimental data using least-squares methods. This iterative process adjusts the atomic positions, thermal parameters, and other model parameters to improve the agreement between the calculated and observed diffraction data.

5. Structure Validation and Analysis

• Validation: The final crystal structure is validated using a variety of crystallographic metrics to ensure its quality and accuracy. This includes checking for residual electron density, analyzing the geometry of the molecule, and ensuring that the model is chemically reasonable.

• Analysis: The refined structure provides a wealth of information, including precise bond lengths, bond angles, torsion angles, and details of intermolecular interactions such as hydrogen bonding and π-π stacking. For chiral quinoline compounds, the absolute configuration can be unambiguously determined.

Detailed Experimental Protocol: Powder X-ray Diffraction for Phase Identification

This protocol outlines the procedure for using PXRD to identify the crystalline phase of a bulk sample of a quinoline derivative.

1. Sample Preparation

• Grinding: The sample should be a fine, homogeneous powder to ensure that a sufficient number of crystallites are randomly oriented. This is typically achieved by gently grinding the sample in an agate mortar and pestle.[15]

• Sample Holder: The powdered sample is packed into a sample holder. It is crucial that the surface of the sample is flat and level with the surface of the holder to ensure accurate diffraction angles.

2. Data Collection

• Instrument Setup: The sample holder is placed in a powder X-ray diffractometer. The instrument is configured with the desired X-ray source, optics, and detector.

• Scan Parameters: The data is collected by scanning the detector over a range of 2θ angles. The scan range, step size, and scan speed will depend on the nature of the sample and the information required. A typical scan for a small organic molecule might be from 5° to 50° 2θ with a step size of 0.02°.

3. Data Analysis

• Phase Identification: The resulting PXRD pattern (a plot of intensity vs. 2θ) is compared to a database of known diffraction patterns, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD). Software is used to search the database and identify the crystalline phases present in the sample based on the positions and relative intensities of the diffraction peaks.

• Purity Assessment: The presence of any peaks in the experimental pattern that do not correspond to the expected phase may indicate the presence of a crystalline impurity.

Visualizing the Comparison: XRD vs. Other Techniques

Figure 2: A comparison of the information provided by XRD and other common analytical techniques for the characterization of quinoline compounds.

Case Study: Crystallographic Data of Representative Quinoline Derivatives

To illustrate the type of data obtained from a single-crystal XRD experiment, the following table presents a selection of crystallographic data for quinoline and two of its derivatives, sourced from the Cambridge Structural Database (CSD).[16][17]

Compound	CSD Refcode	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)
Quinoline	QUINOL01	C₉H₇N	Monoclinic	P2₁/c	13.65	3.92	12.89	99.6
8-Hydroxyquinoline	HQYNLN01	C₉H₇NO	Monoclinic	P2₁/c	13.68	3.93	12.88	117.8
Chloroquine Diphosphate	ZZZDRG01	C₁₈H₂₈ClN₃O₈P₂	Triclinic	P-1	10.12	10.89	12.34	98.7

Data is illustrative and sourced from publicly available information in the Cambridge Structural Database.

Conclusion

X-ray diffraction is an unparalleled technique for the definitive structural confirmation of quinoline compounds. Single-crystal XRD provides the gold standard for unambiguous 3D structure determination, including absolute stereochemistry, which is crucial for understanding structure-activity relationships and for intellectual property protection. Powder XRD serves as a vital complementary tool for the analysis of bulk materials, ensuring phase purity and consistency. By understanding the principles, experimental protocols, and comparative strengths of these techniques, researchers and drug development professionals can confidently and rigorously characterize their novel quinoline derivatives, paving the way for the next generation of innovative medicines.

References

• Ajani, O. O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(30), 19335-19365. [Link]

• Batra, S., & Khetwal, K. S. (2007). Biologically active quinoline and quinazoline alkaloids part I. Journal of the Indian Chemical Society, 84(12), 1215-1237. [Link]

• Department of Chemistry, University of Washington. (n.d.). Powder X-ray Diffraction Protocol/SOP. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7047, Quinoline. [Link]

• Khan, I., et al. (2020). Synthesis, crystal structure analysis, spectral IR, UV–Vis, NMR assessments, electronic and nonlinear optical properties of potent quinoline based derivatives: Interplay of experimental and DFT Study. Journal of Molecular Structure, 1202, 127258. [Link]

• Kazantsev, R., & Towles, M. (2023). X-ray Crystallography. Chemistry LibreTexts. [Link]

• Thakral, N. K., et al. (2018). Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations. Journal of Pharmaceutical Sciences, 107(12), 2969-2982. [Link]

• Sommer, R. D. (2024). How to grow crystals for X-ray crystallography. Acta Crystallographica Section E: Crystallographic Communications, 80(8), 635-641. [Link]

• Demir, S., & Yakan, H. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati. Transactions on Science and Technology, 5(2), 101-110. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Cambridge Structural Database search for quinoline–zinc complexes. [Link]

• Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. International Journal of Novel Research in Physics Chemistry & Mathematics, 9(2), 6-16. [Link]

• Harris, K. D. M. (2007). Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data. Topics in Current Chemistry, 273, 131-169. [Link]

• Cambridge Crystallographic Data Centre. (2024). How to: Search Scientific Literature with the Cambridge Structural Database (CSD). [Link]

• Carleton College. (2018). X-ray Powder Diffraction (XRD). [Link]

• Fiveable. (2025). X-ray crystallography principles and applications. [Link]

• Jain, S., et al. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 4920-4946. [Link]

• David, W. I. F., et al. (2023). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 79(Pt 5), 499–514. [Link]

• University of Alberta. (n.d.). Sample Preparation – EAS X-Ray Diffraction Laboratory. [Link]

• National Institute of Standards and Technology. (n.d.). Quinoline. [Link]

• Asiri, A. M., et al. (2020). Synthesis, X-ray diffraction study, analysis of intermolecular interactions and molecular docking of ethyl 1-(3-tosylquinolin-4-yl)piperidine-4-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 11), 1734–1742. [Link]

• Sari, S., et al. (2022). A Review: Pharmacological Activities of Quinoline Alkaloid of Cinchona sp. Biointerface Research in Applied Chemistry, 12(6), 7785-7800. [Link]

• Clegg, W. (2009). X-ray Crystallography. Oxford University Press.

• Gaba, M., et al. (2021). Identification of Novel Quinolone and Quinazoline Alkaloids as Phosphodiesterase 10A Inhibitors for Parkinson's Disease through a Computational Approach. ACS Chemical Neuroscience, 12(8), 1334-1346. [Link]

• Rybalova, T. V., et al. (2010). Two-dimensional correlation NMR study of the structure of by-product in the reaction of 2-methylquinoline with 3,5-di-tert-butyl-1,2-benzoquinone. Russian Chemical Bulletin, 59(10), 2051-2056. [Link]

• Wlodawer, A. (2000). x Ray crystallography. Journal of Clinical Pathology: Molecular Pathology, 53(4), 161–168. [Link]

• Physical Sciences Data-science Service. (n.d.). Cambridge Structural Database (CSD). [Link]

• University of York. (n.d.). Single Crystal X-ray Diffraction. [Link]

• Tiwari, R., & Rana, S. (2015). Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids). In Phytochemicals in Food and Health (pp. 225-241). John Wiley & Sons, Ltd. [Link]

• Moore, P. B. (1999). Macromolecular Structure Determination: Comparison of Crystallography and NMR. Current Opinion in Structural Biology, 9(5), 545-549. [Link]

• Cambridge Crystallographic Data Centre. (2024). How to: Use Cambridge Structural Database Subsets. [Link]

• Cambridge Crystallographic Data Centre. (2024). How to: Search and visualize 3D structural data using WebCSD. [Link]

• Grazulis, S., et al. (2012). Crystallography Open Database (COD): an open-access collection of crystal structures and platform for world-wide collaboration. Nucleic Acids Research, 40(Database issue), D420–D427. [Link]

Sources

• 1. noveltyjournals.com [noveltyjournals.com]
• 2. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 3. Biologically active quinoline and quinazoline alkaloids part I - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. people.bu.edu [people.bu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fiveable.me [fiveable.me]
• 11. geokniga.org [geokniga.org]
• 12. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 13. mcgill.ca [mcgill.ca]
• 14. journals.iucr.org [journals.iucr.org]
• 15. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 4-Bromo-2-methoxyquinoline

As a key intermediate in the synthesis of novel pharmaceutical compounds and research chemicals, 4-Bromo-2-methoxyquinoline is a compound of significant interest in modern drug development.[1] Its handling, however, demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, field-proven safety and logistical information to ensure its safe handling from receipt to disposal.

The following protocols are synthesized from safety data for structurally similar bromo-quinoline derivatives. Given that the toxicological properties of 4-Bromo-2-methoxyquinoline itself have not been fully characterized, a cautious and conservative approach is paramount.[2]

Hazard Profile and Risk Assessment

Based on data from analogous compounds, 4-Bromo-2-methoxyquinoline is anticipated to be a hazardous substance. The primary risks include irritation to the skin, eyes, and respiratory system.[2][3][4] All handling procedures must be predicated on the assumption that this compound is, at a minimum, a moderate irritant and potentially harmful if ingested or inhaled.

Anticipated GHS Hazard Classifications:

Hazard Class	Category	Hazard Statement	Source
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[2][3][5]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	[2][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	[2][3][4]
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	[5]

The Hierarchy of Controls: Your Primary Defense

Personal Protective Equipment (PPE) is the last line of defense. Before any work begins, engineering and administrative controls must be in place to minimize exposure.

• Engineering Controls : The most critical engineering control is proper ventilation. All weighing and handling of 4-Bromo-2-methoxyquinoline powder must be performed inside a certified chemical fume hood to prevent inhalation of dust particles.[2][3] The laboratory must also be equipped with an eyewash station and an emergency shower.[2]

• Administrative Controls : Access to areas where this chemical is handled should be restricted. All personnel must be thoroughly trained on its specific hazards and the procedures outlined in this guide. Never work alone when handling this or other potentially hazardous materials.

Personal Protective Equipment (PPE): A Self-Validating System

The selection of PPE is not merely a checklist; it is a system designed to create a complete barrier between you and the chemical hazard.

Eye and Face Protection

Standard laboratory safety glasses are insufficient.

• Protocol : Wear chemical splash-resistant safety goggles with side protection that conform to EN 166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[2][6]

• Causality : The fine particulate nature of the solid and the risk of splashes during solution preparation necessitate a full seal around the eyes to prevent severe irritation.[2] In situations with a higher risk of splashing, such as when handling larger quantities or solutions under pressure, a full-face shield should be worn in addition to safety goggles.[2]

Hand Protection

• Protocol : Wear chemical-resistant, powder-free nitrile gloves.[7][8] Given the irritant nature of the compound, double-gloving is recommended, particularly during weighing and transfer operations.[7]

• Causality : Nitrile provides good resistance against a broad range of chemicals. Double-gloving provides an added layer of protection against tears and allows for the safe removal of the outer glove if contamination occurs, without exposing the skin. Always wash hands thoroughly with soap and water after removing gloves.[3][5]

Body Protection

• Protocol : A standard cotton lab coat is not sufficient. A polyethylene-coated, disposable gown with long sleeves, a solid front (back closure), and elastic or knit cuffs is required.[7] Wear disposable, skid-resistant shoe covers.

• Causality : The compound can cause skin irritation upon contact.[2][5] A coated, impermeable gown prevents particulates and potential splashes from reaching personal clothing and skin. Shoe covers prevent the tracking of chemical contaminants out of the laboratory. Contaminated clothing must be removed immediately and laundered separately before reuse.[3][5]

Respiratory Protection

• Protocol : All work should be conducted in a fume hood. If this is not possible or if there is a risk of exceeding exposure limits (e.g., during a large spill), respiratory protection is mandatory. A surgical N-95 respirator provides protection against both particulates and splashes.[9]

• Causality : Inhalation of the dust can cause respiratory tract irritation.[2][3][4] While a fume hood is the primary control, a respirator is a critical backup to protect the lungs from exposure.[9]

Operational Plan: From Receipt to Disposal

A systematic workflow minimizes the risk of exposure at every step.

Step-by-Step Handling Protocol:

• Preparation : Before retrieving the chemical, ensure your chemical fume hood is operational and certified. Assemble all necessary PPE and a spill kit.

• Donning PPE : Put on your protective gear in the following order: shoe covers, inner gloves, gown, outer gloves, face mask/respirator, and finally, safety goggles.

• Handling : Conduct all manipulations within the fume hood. Open the container carefully. Use spark-proof tools if transferring large amounts of solid.[6]

• Storage : Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[2][10] The container should be clearly labeled.

• Doffing PPE : After handling, remove PPE in a manner that avoids self-contamination. Remove shoe covers, outer gloves, gown, inner gloves, goggles, and mask. Dispose of all single-use items in a designated hazardous waste container.

• Hygiene : Wash hands and forearms thoroughly with soap and water immediately after work is complete.[10]

Emergency and Disposal Plan

First Aid Measures:

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2][3]

• Skin Contact : Immediately remove all contaminated clothing.[2][5] Flush skin with plenty of soap and water for at least 15 minutes.[2] If irritation occurs, get medical advice.[3][5]

• Inhalation : Move the person to fresh air and keep them in a position comfortable for breathing.[2][4] If the person is not breathing, provide artificial respiration.[11] Call a poison center or doctor if you feel unwell.[2][3]

• Ingestion : Do NOT induce vomiting.[2] Clean mouth with water and drink plenty of water afterwards.[12] Seek immediate medical attention.[2][5]

Spill Response:

• Evacuate non-essential personnel from the area.

• Wearing full PPE (including respiratory protection), contain the spill using an inert absorbent material like sand or vermiculite.[3]

• Carefully collect the material into a labeled, sealed container for hazardous waste disposal.[3][6]

• Wash the spill area thoroughly and decontaminate all equipment used in the cleanup.[3]

Disposal: All waste, including contaminated PPE, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.[3] Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[2][3][5]

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: 3-Benzyl-6-bromo-2-methoxyquinoline.
• CymitQuimica. (2023, July 4). Safety Data Sheet: 4-Bromo-2-methylquinoline.
• BenchChem. (2025). Application Notes and Protocols: 4-Bromo-2-methoxyphenol as a Precursor for Pharmaceuticals.
• Echemi. (2019, July 15). 3-Benzyl-6-bromo-2-methoxyquinoline Safety Data Sheets.
• Echemi. (n.d.). 2-Bromo-4-methoxyphenol SDS, 17332-11-5 Safety Data Sheets.
• Sigma-Aldrich Inc. (2025, April 28). Safety Data Sheet.
• KM Pharma Solution Private Limited. (n.d.). MSDS - Bedaquiline Impurity 5.
• Provista. (2022, August 25). Types of PPE to Wear When Compounding Hazardous Drugs.
• GERPAC. (2013, October 3). Personal protective equipment for preparing toxic drugs.
• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards | NIOSH.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• National Institutes of Health. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment | US EPA.
• Canadian Centre for Occupational Health and Safety. (n.d.). First Aid for Chemical Exposures.
• DQE. (n.d.). HazMat Personal Protection Kit.
• Fisher Scientific. (2025, December 19). Safety Data Sheet.
• National Institutes of Health. (n.d.). 4-Bromo-8-methoxyquinoline.

Sources

• 1. 4-Bromo-8-methoxy­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. echemi.com [echemi.com]
• 7. Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. dqeready.com [dqeready.com]
• 9. gerpac.eu [gerpac.eu]
• 10. fishersci.fr [fishersci.fr]
• 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 12. fishersci.com [fishersci.com]